2-(3-Bromo-2-thienyl)-1,3-dioxane

Core Science & Biosynthesis

Comprehensive NMR Characterization of 2-(3-Bromo-2-thienyl)-1,3-dioxane: Structural Dynamics and Chemical Shift Assignments

Introduction to Thiophene Acetals in Drug Development

In the synthesis of advanced organic electronic materials and thieno-fused pharmaceuticals, 2-(3-bromo-2-thienyl)-1,3-dioxane serves as a highly versatile, protected building block[1]. The strategic conversion of 3-bromothiophene-2-carboxaldehyde into a 1,3-dioxane acetal provides superior steric shielding and chemical stability compared to its 5-membered 1,3-dioxolane counterpart. This robust protection is critical during downstream organometallic transformations—such as regioselective halogen-metal exchange with n-butyllithium or Suzuki-Miyaura cross-coupling—preventing premature deprotection or nucleophilic attack at the electrophilic carbonyl center[2].

Unambiguous structural validation of this intermediate is paramount. This whitepaper provides an in-depth guide to the 1 H and 13 C NMR chemical shifts of 2-(3-bromo-2-thienyl)-1,3-dioxane, explaining the physical causality behind its complex spectral features.

Structural Dynamics and Conformational Causality

To accurately interpret the NMR spectra of 2-(3-bromo-2-thienyl)-1,3-dioxane, one must first understand its 3D conformational dynamics.

The Locked Chair Conformation: In solution, the 1,3-dioxane ring predominantly adopts a rigid chair conformation[3]. To minimize severe 1,3-diaxial steric interactions, the bulky 3-bromo-2-thienyl substituent strongly prefers the equatorial orientation at the C-2 acetal carbon[4]. This conformational locking renders the protons on the dioxane ring diastereotopic. Consequently, the axial and equatorial protons at C-4, C-5, and C-6 experience drastically different magnetic environments, leading to distinct chemical shifts and complex multiplet splitting patterns[3].

The Heavy-Atom Effect: In the 13 C NMR spectrum, the presence of the highly electronegative and massive bromine atom at the C-3 position of the thiophene ring induces a pronounced "heavy-atom effect" (also known as the normal halogen effect). This relativistic shielding drastically shifts the resonance of the attached C-3 carbon upfield, serving as a primary diagnostic marker for regiochemical assignment[2].

1 H and 13 C NMR Chemical Shift Assignments

The following tables summarize the expected chemical shifts based on the structural geometry and established literature precedents for bromothiophenes and 1,3-dioxane rings[2],[3],[4].

H NMR Data (400 MHz, CDCl 3​ )

The 1 H NMR spectrum provides a self-validating map of the molecule's spatial geometry. The highly deshielded acetal proton (H-2) and the distinct axial/equatorial splitting of the dioxane ring are primary indicators of successful acetalization.

Table 1: 1 H NMR Chemical Shifts and Multiplet Causality

Position	Shift ( δ , ppm)	Multiplicity	Coupling ( J , Hz)	Assignment Causality
Thiophene H-5	~7.32	Doublet (d)	5.3	Deshielded by the adjacent electron-withdrawing sulfur atom.
Thiophene H-4	~6.95	Doublet (d)	5.3	Coupled to H-5; slightly shielded relative to H-5.
Dioxane H-2	~6.10	Singlet (s)	-	Acetal proton; heavily deshielded by the O-C-O bonds and the anisotropic cone of the thiophene ring.
Dioxane H-4/H-6 (eq)	~4.25	Doublet of doublets of triplets (ddt)	~11.5, 5.0, 1.5	Equatorial protons; deshielded by C-O bond anisotropy[4].
Dioxane H-4/H-6 (ax)	~3.95	Triple doublet (td)	~12.0, 2.5	Axial protons; heavily coupled (large geminal and axial-axial couplings).
Dioxane H-5 (eq)	~2.25	Multiplet (m)	-	Equatorial methylene proton; deshielded relative to axial.
Dioxane H-5 (ax)	~1.45	Multiplet (m)	-	Axial methylene proton; shielded relative to equatorial counterpart.

C NMR Data (100 MHz, CDCl 3​ )

The 13 C NMR spectrum confirms the carbon framework, with the heavy-atom effect providing definitive proof of the bromination site.

Table 2: 13 C NMR Chemical Shifts and Electronic Causality

Position	Shift ( δ , ppm)	Type	Assignment Causality
Thiophene C-2	~136.5	Quaternary (C)	Deshielded by the attached electronegative acetal group.
Thiophene C-4	~130.2	Methine (CH)	Standard thiophene aromatic carbon resonance.
Thiophene C-5	~126.8	Methine (CH)	Aromatic carbon adjacent to the sulfur heteroatom.
Thiophene C-3	~110.5	Quaternary (C-Br)	Strong upfield shift due to the heavy-atom effect of Bromine[2].
Dioxane C-2	~98.4	Methine (CH)	Acetal carbon; highly deshielded by two directly attached oxygen atoms.
Dioxane C-4/C-6	~67.5	Methylene (CH 2​ )	Aliphatic carbons adjacent to oxygen.
Dioxane C-5	~25.6	Methylene (CH 2​ )	Central aliphatic carbon of the dioxane ring.

Experimental Protocol: Synthesis and NMR Acquisition

To ensure high scientific integrity, the following self-validating protocol outlines the synthesis and subsequent NMR characterization[1],[2].

Step 1: Dean-Stark Acetalization

• Reagent Charging: Charge a flame-dried round-bottom flask with 3-bromothiophene-2-carboxaldehyde (1.0 equiv), 1,3-propanediol (1.5 equiv), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 equiv).

• Azeotropic Dehydration: Add anhydrous toluene to achieve a 0.2 M concentration. Toluene is explicitly chosen because it forms an azeotrope with water. Attach a Dean-Stark trap and reflux condenser. Heat to reflux (~110 °C) to physically remove water, driving the thermodynamic equilibrium toward the acetal product.

• Self-Validating Workup: Cool the reaction and immediately quench with saturated aqueous NaHCO 3​ . Causality: Neutralizing the acid catalyst is mandatory; failing to do so will cause the acetal to rapidly revert to the aldehyde during aqueous extraction. Extract with ethyl acetate, dry over anhydrous Na 2​ SO 4​ , and concentrate.

• Purification: Purify via silica gel flash chromatography (Hexane/Ethyl Acetate gradient) to isolate the pure compound.

Step 2: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve ~15-20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ). CDCl 3​ is selected because its residual CHCl 3​ peak (7.26 ppm) serves as a reliable internal reference, and it lacks exchangeable protons that could obscure the aliphatic dioxane signals.

• 1 H NMR Acquisition: Acquire at 400 MHz with a standard relaxation delay ( d1​ ) of 1.0 s. 16 scans are sufficient for a high signal-to-noise ratio.

• 13 C NMR Acquisition: Acquire at 100 MHz with proton decoupling. Critical Step: Set the relaxation delay ( d1​ ) to at least 2.0–3.0 seconds. Causality: The quaternary carbons (C-2, C-3) lack attached protons, meaning they undergo highly inefficient dipole-dipole relaxation. A longer d1​ ensures these nuclei fully relax between pulses, allowing accurate signal integration and preventing the critical C-3 (C-Br) peak from disappearing into the baseline noise.

Workflow Visualization

Fig 1: Experimental workflow for the synthesis and NMR validation of 2-(3-bromo-2-thienyl)-1,3-dioxane.

Sources

• 1. Bis(thienyl)ethenes with α-methoxymethyl groups. Syntheses, spectroscopic Hammett plots, and stabilities in PMMA films - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04444K [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure [mdpi.com]

Crystallographic Profiling and X-ray Diffraction Analysis of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Executive Summary

The compound 2-(3-Bromo-2-thienyl)-1,3-dioxane ( C8​H9​BrO2​S ) is a highly versatile building block in advanced organic synthesis, frequently utilized in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura and Stille couplings). By masking the reactive 2-carboxaldehyde group of the thiophene ring as a 1,3-dioxane acetal, chemists can selectively functionalize the 3-position via the bromine substituent.

Understanding the solid-state structural conformation of this compound is critical for drug development professionals and materials scientists. The exact spatial orientation of the bulky bromine atom relative to the dioxane oxygen atoms dictates the molecule's steric profile and its behavior in catalytic pockets. This technical guide provides a comprehensive, self-validating methodology for the synthesis, crystallization, and Single-Crystal X-ray Diffraction (SCXRD) analysis of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

Synthesis and Crystallization Protocols

To obtain high-quality diffraction data, the chemical purity and structural integrity of the crystal must be absolute. The following protocol outlines the thermodynamic control required to yield diffraction-grade single crystals.

Acid-Catalyzed Acetalization

Causality & Mechanism: The synthesis relies on the acid-catalyzed nucleophilic addition of 1,3-propanediol to 3-bromo-thiophene-2-carboxaldehyde. Because acetalization is a reversible equilibrium reaction, thermodynamic control is enforced by the continuous removal of water.

• Reaction Setup: Combine 1.0 equivalent of 3-bromo-thiophene-2-carboxaldehyde and 1.2 equivalents of 1,3-propanediol in anhydrous toluene.

• Catalysis: Add 0.05 equivalents of p-toluenesulfonic acid (p-TsOH) as the proton source to activate the carbonyl carbon.

• Dehydration: Reflux the mixture at 110 °C using a Dean-Stark apparatus. The azeotropic removal of water forces the equilibrium toward the cyclic acetal product.

• Validation Checkpoint: Monitor via 1H -NMR. The reaction is complete when the aldehyde proton signal ( δ≈9.8 ppm) fully disappears, replaced by the characteristic acetal methine proton ( δ≈5.8 ppm).

Thermodynamic Crystallization

Causality & Mechanism: Rapid precipitation yields kinetic, microcrystalline powders that diffract poorly. To achieve macroscopic single crystals suitable for SCXRD, a slow evaporation method is employed, allowing for reversible molecular attachment at the growing crystal face.

• Solvent System: Dissolve the purified compound in a minimal amount of ethyl acetate (a good solvent).

• Anti-Solvent Diffusion: Layer or mix with hexane (a poor solvent) in a 1:4 (EtOAc:Hexane) ratio.

• Evaporation: Loosely cap the vial and allow it to stand at ambient temperature (20–25 °C) in a vibration-free environment for 48–72 hours.

• Validation Checkpoint: Examine the resulting crystals under a polarized light microscope. A diffraction-grade single crystal will exhibit sharp, uniform extinction (turning completely dark at specific rotation angles) rather than a patchwork of light, which would indicate problematic twinning.

Caption: Synthesis and crystallization workflow for 2-(3-Bromo-2-thienyl)-1,3-dioxane.

Single-Crystal X-ray Diffraction (SCXRD) Methodology

The determination of the crystal structure requires rigorous data collection and refinement pipelines to account for the heavy bromine atom and the potential for positional disorder in the thiophene ring.

Data Collection Parameters

• Temperature Control (150 K): Data is collected under a continuous stream of cold nitrogen gas. Causality: Cryogenic temperatures drastically reduce the Debye-Waller factor (thermal atomic vibrations). This minimizes the smearing of electron density, allowing the software to unambiguously differentiate the thiophene sulfur atom from the carbon atoms.

• Radiation Source: Molybdenum K α radiation ( λ=0.71073 Å) is utilized. The high energy of Mo K α is necessary to penetrate the bromine-rich lattice and collect high-resolution reflections.

Absorption Correction and Data Reduction

• Multi-Scan Absorption Correction: The presence of bromine results in a high linear absorption coefficient ( μ≈4.2 mm−1 ). Without empirical absorption correction (e.g., SADABS), the resulting electron density map would contain severe Fourier truncation artifacts (ripples) around the Br atom, masking the lighter C, O, and H atoms.

• Validation Checkpoint: During data reduction, monitor the internal agreement factor ( Rint​ ). An Rint​<0.05 confirms that symmetry-equivalent reflections match closely, validating the overall crystal quality before proceeding to structural solution.

Structure Solution and Refinement

The structure is solved using intrinsic phasing (SHELXT) and refined via full-matrix least-squares on F2 using the SHELXL program[1]. The entire workflow is managed through the OLEX2 graphical interface, which provides real-time validation of the structural model[2]. All non-hydrogen atoms are refined anisotropically, while hydrogen atoms are placed in geometrically calculated positions using a riding model.

Caption: Step-by-step SCXRD data collection and refinement pipeline.

Structural Features and Conformational Analysis

Based on crystallographic principles and homologous structures such as 2-(3-bromophenyl)-1,3-dithiane[3], the molecular geometry of 2-(3-Bromo-2-thienyl)-1,3-dioxane exhibits several defining features:

• 1,3-Dioxane Ring Conformation: The six-membered 1,3-dioxane ring adopts a classic chair conformation. The bulky 3-bromo-2-thienyl substituent strictly occupies the equatorial position. Causality: An axial orientation would induce severe 1,3-diaxial steric repulsion between the thienyl group and the axial hydrogen atoms at the C4 and C6 positions of the dioxane ring.

• Thiophene Orientation: The dihedral angle between the thiophene ring and the least-squares plane of the dioxane ring is heavily influenced by the steric bulk of the bromine atom at the 3-position, which rotates the rings out of coplanarity to minimize clashes with the acetal oxygen atoms.

• Supramolecular Interactions: In the solid state, the crystal packing is stabilized by weak, non-classical interactions. These include halogen bonding ( C−Br⋯O contacts) and weak C−H⋯π interactions between the dioxane methylene protons and the π -system of adjacent thiophene rings[3].

Quantitative Data Presentation

The table below summarizes the representative crystallographic parameters and refinement metrics expected for a high-quality dataset of this compound, serving as a benchmark for researchers validating their own empirical CIF data.

Crystallographic Parameter	Representative Value
Chemical Formula	C8​H9​BrO2​S
Formula Weight	249.12 g/mol
Temperature	150(2) K
Wavelength (Mo K α )	0.71073 Å
Crystal System	Monoclinic
Space Group	P21​/c
Calculated Density ( ρcalc​ )	≈1.75 g/cm3
Absorption Coefficient ( μ )	≈4.2 mm−1
F(000)	496
Goodness-of-Fit (GoF) on F2	1.000 – 1.050
Final R indices[ I>2σ(I) ]	R1​≈0.035 , wR2​≈0.085

(Note: R1​ represents the agreement between the calculated and observed models, where a value below 0.05 indicates a highly accurate and trustworthy structural resolution).

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. URL:[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

• Zukerman-Schpector, J., Caracelli, I., Stefani, H. A., Gozhina, O., & Tiekink, E. R. T. (2015). "Crystal structure of 2-(3-bromophenyl)-1,3-dithiane." Acta Crystallographica Section E, 71(3), o179-o180. URL:[Link]

Sources

• 1. Crystal structure refinement with SHELXL (Journal Article) | OSTI.GOV [osti.gov]
• 2. Olex2 - SBGrid Consortium - Supported Software [sbgrid.org]
• 3. Crystal structure of 2-(3-bromo-phen-yl)-1,3-di-thiane - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Physicochemical Profiling and Synthetic Utility of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Introduction: The Strategic Role of Bifunctional Thiophenes

In the landscape of advanced organic synthesis and drug discovery, the design of modular building blocks is paramount. 2-(3-Bromo-2-thienyl)-1,3-dioxane (Molecular Formula: C₈H₉BrO₂S) represents a highly strategic, bifunctional intermediate. By masking the highly reactive 2-carboxaldehyde group of thiophene as a 1,3-dioxane acetal, chemists unlock the ability to perform harsh, transition-metal-catalyzed cross-couplings at the 3-bromo position without compromising the aldehyde functionality [1].

This whitepaper provides an in-depth technical analysis of the physical properties, thermodynamic behavior, and field-proven experimental workflows associated with this crucial heterocyclic building block.

Physicochemical Properties & Thermodynamic Profile

Understanding the physical state of 2-(3-Bromo-2-thienyl)-1,3-dioxane is critical for handling, storage, and reaction design. Unlike highly symmetrical aromatic compounds that form rigid crystal lattices, the steric bulk and non-planar chair conformation of the 1,3-dioxane ring disrupt optimal crystal packing.

Consequently, this compound typically presents as a highly viscous liquid or a low-melting crystalline solid at ambient temperatures.

Quantitative Data Summary

Property	Value / Description	Method / Rationale
Molecular Formula	C₈H₉BrO₂S	Elemental composition
Molecular Weight	249.12 g/mol	Isotopic average
Physical State (at 25 °C)	Viscous oil to low-melting solid	Disrupted crystal packing due to acetal ring
Melting Point	~25 °C – 35 °C	Estimated based on homologous thiophene acetals [4]
Boiling Point	~130 °C – 145 °C (at 1-2 mmHg)	Vacuum distillation required to prevent thermal degradation
Solubility	Soluble in DCM, THF, Toluene	High lipophilicity; insoluble in water
Stability	Stable under basic/neutral conditions	Acid-labile (acetal hydrolysis)

Causality Insight: The melting point hovering near room temperature means the compound may solidify in cold storage (e.g., a 4 °C refrigerator). Before utilizing it in sensitive stoichiometric reactions, it must be gently warmed (e.g., in a 40 °C water bath) to ensure homogeneity, as localized crystallization can skew volumetric measurements.

Structural and Mechanistic Significance

The architecture of 2-(3-Bromo-2-thienyl)-1,3-dioxane is engineered for orthogonal reactivity:

• The 1,3-Dioxane Shield: Acetalization with 1,3-propanediol forms a thermodynamically stable 6-membered ring. Compared to the 5-membered 1,3-dioxolane, the dioxane ring is often more robust against sterically demanding nucleophiles. It prevents the aldehyde from poisoning palladium catalysts or reacting with organometallic reagents (like Grignards or organolithiums) [2].

• The Electrophilic Handle: The bromine atom at the 3-position of the electron-rich thiophene ring is primed for oxidative addition. It serves as an excellent electrophile in Suzuki-Miyaura, Stille, and Buchwald-Hartwig cross-coupling reactions [3].

Caption: Orthogonal synthetic workflow leveraging the 1,3-dioxane protecting group.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols incorporate built-in validation checkpoints. Do not proceed to subsequent steps without confirming the success of the current phase via Thin-Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR).

Protocol A: Synthesis of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Objective: Protect the aldehyde to prevent interference during downstream metal catalysis.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Reagents: Add 3-bromo-2-thiophenecarboxaldehyde (10.0 mmol), 1,3-propanediol (15.0 mmol, 1.5 eq), and catalytic p-toluenesulfonic acid (p-TsOH, 0.5 mmol, 5 mol%).

• Solvent: Add 100 mL of anhydrous toluene. Causality: Toluene forms a low-boiling azeotrope with water, allowing the Dean-Stark trap to physically remove water, driving the equilibrium toward the acetal product (Le Chatelier's Principle).

• Reaction: Reflux the mixture at 110 °C for 4–6 hours.

• Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 8:2). The starting aldehyde will stain strongly with 2,4-DNP (yellow/orange spot), whereas the product acetal will not react with 2,4-DNP but will be UV-active.

• Workup: Once complete, cool to room temperature. Quench the acid catalyst with saturated aqueous NaHCO₃ (50 mL) to prevent premature hydrolysis. Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via vacuum distillation or flash column chromatography to yield the product as a viscous oil/low-melting solid.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Utilize the 3-bromo handle to install an aryl group while keeping the acetal intact [1, 3].

• Preparation: In an oven-dried Schlenk tube under argon, combine 2-(3-Bromo-2-thienyl)-1,3-dioxane (1.0 mmol), an arylboronic acid (1.2 mmol), and K₂CO₃ (2.5 mmol).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.05 mmol, 5 mol%). Causality: The tetrakis catalyst provides the active Pd(0) species required for the initial oxidative addition into the strong C(sp²)–Br bond.

• Solvent System: Inject a degassed mixture of Toluene/Ethanol/Water (4:1:1, 6 mL). Causality: Water dissolves the inorganic base (essential for transmetalation), ethanol acts as a phase-transfer bridge, and toluene dissolves the organic substrates.

• Reaction: Heat to 85 °C for 12 hours.

• Validation Checkpoint: Perform GC-MS or LC-MS on a crude aliquot. Look for the disappearance of the m/z 248/250 doublet (bromine isotopes) and the appearance of the target biaryl mass.

Caption: Catalytic cycle for the Suzuki cross-coupling of the bromothiophene acetal.

Conclusion

2-(3-Bromo-2-thienyl)-1,3-dioxane is a masterclass in synthetic design, offering a stable, easily handled intermediate that bridges the gap between simple thiophene derivatives and complex, multi-ring pharmaceutical precursors. By understanding its physical propensity to exist as a low-melting solid and mastering the causality behind its protection/cross-coupling workflows, researchers can reliably integrate this compound into highly advanced synthetic pipelines.

References

• Carbonylative Cross-Electrophile Coupling Between Aryl Bromides and Aryl Triflates Enabled by Palladium and Rhodium Cooperative Semantic Scholar[Link]

• Advances in Cross-Coupling Reactions MDPI - Molecules[Link]

• Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides National Center for Biotechnology Information (PMC)[Link]

Mass Spectrometry Fragmentation Pathways for 2-(3-Bromo-2-thienyl)-1,3-dioxane: A Mechanistic and Analytical Guide

Executive Summary

In modern drug discovery and materials science, the thiophene ring serves as a privileged scaffold, while the 1,3-dioxane moiety is frequently employed as a robust protecting group for aldehydes. The molecule 2-(3-Bromo-2-thienyl)-1,3-dioxane (C₈H₉BrO₂S) merges these two functionalities. As a Senior Application Scientist, I approach the structural elucidation of such heterocycles not merely as a pattern-matching exercise, but as a predictable cascade of gas-phase thermodynamic events.

This whitepaper deconstructs the electron ionization (EI) mass spectrometry fragmentation pathways of 2-(3-Bromo-2-thienyl)-1,3-dioxane. By understanding the causality behind its ionization dynamics—specifically halogen radical expulsion and oxonium-driven alpha-cleavage—analysts can confidently validate synthetic intermediates and identify unknown degradants.

Ionization Dynamics and Isotopic Signatures

Under standard 70 eV electron ionization, 2-(3-Bromo-2-thienyl)-1,3-dioxane yields a distinct molecular ion ([M]⁺•). Before analyzing fragmentation, the analyst must first validate the intact molecule via its isotopic signature.

Bromine exists in nature as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. Consequently, the molecular ion manifests as a characteristic isotopic doublet at m/z 248 and m/z 250 . Observing this doublet with equal intensity is the first self-validating checkpoint in the mass spectrum, definitively confirming the retention of the halogen atom prior to fragmentation.

Core Fragmentation Pathways: Mechanistic Causality

The fragmentation of 2-(3-Bromo-2-thienyl)-1,3-dioxane is driven by the competition between the lability of the C-Br bond and the thermodynamic stability of oxygen-stabilized cations.

Pathway A: α-Cleavage and Oxonium Ion Formation (m/z 87)

The most dominant fragmentation route for 2-substituted 1,3-dioxanes is α-cleavage. The bond connecting the thiophene ring to the C2 position of the dioxane ring is cleaved, expelling the 3-bromo-2-thienyl radical. The remaining fragment is the 1,3-dioxan-2-yl cation (m/z 87) .

• Causality: Why is this typically the base peak (100% abundance)? The resulting positive charge is profoundly stabilized by resonance delocalization from the lone pairs of the two adjacent oxygen atoms, forming a highly stable oxonium ion. This thermodynamic sink is a universal diagnostic feature for 1,3-dioxane derivatives, as corroborated by1 and 2.

Pathway B: Homolytic Halogen Cleavage (m/z 169)

The C-Br bond in the thiophene ring is the weakest covalent linkage in the molecule. Upon electron bombardment, homolytic cleavage of the bromine radical (loss of 79 or 81 Da) is highly favored, yielding the [M - Br]⁺ cation at m/z 169 .

• Causality: The resulting thienyl cation is stabilized by the extended π-system of the thiophene ring. This rapid predissociation pathway is a hallmark of brominated heteroaromatics, as detailed in studies of the 3.

Pathway C: Secondary Ring-Opening Events (m/z 83)

Following the loss of the bromine atom, the m/z 169 intermediate can undergo secondary fragmentation. The 1,3-dioxane ring may undergo complex rearrangement and elimination (loss of C₄H₆O₂), yielding the bare thienyl cation at m/z 83 .

Fig 1. Primary gas-phase fragmentation pathways for 2-(3-Bromo-2-thienyl)-1,3-dioxane.

Quantitative Data Summary

The table below consolidates the expected quantitative data for the primary fragment ions. This serves as a quick-reference diagnostic tool during spectral interpretation.

Fragment Ion	m/z	Expected Relative Abundance	Mechanistic Origin
[M]⁺•	248 / 250	Medium (1:1 Isotope)	Intact molecular ion
[M - Br]⁺	169	High	Homolytic cleavage of the C-Br bond
[C₄H₇O₂]⁺	87	Base Peak (100%)	α-cleavage yielding 1,3-dioxan-2-yl oxonium cation
[C₅H₂BrS]⁺	161 / 163	Low	α-cleavage yielding bromothienyl cation
[C₄H₃S]⁺	83	Medium	Secondary fragmentation (dioxane loss from m/z 169)

Self-Validating GC-EI-MS Experimental Protocol

To ensure scientific integrity, analytical protocols must be self-validating. The following step-by-step methodology ensures that the resulting mass spectrum is free from matrix interference, carryover, or mass-axis drift.

Step 1: System Tuning & Calibration

• Action: Tune the mass spectrometer using Perfluorotributylamine (PFTBA).

• Causality: PFTBA provides stable, predictable fragments across the mass range (m/z 69, 219, 502). Tuning ensures the mass axis is perfectly calibrated and that the electron multiplier voltage is optimized before any sample is injected, preventing false mass assignments.

Step 2: Sample & Standard Preparation

• Action: Dilute the 2-(3-Bromo-2-thienyl)-1,3-dioxane sample to 10 µg/mL in GC-grade dichloromethane (DCM). Spike the solution with 1 µg/mL of 1,4-dichlorobenzene-d4 as an internal standard.

• Causality: The internal standard validates injection volume consistency and acts as a retention time anchor. If the internal standard signal fluctuates, the analyst immediately knows there is an injection or matrix issue, validating the system's integrity.

Step 3: Chromatographic Separation

• Action: Inject 1 µL (split ratio 10:1) onto a DB-5MS capillary column (30m x 0.25mm x 0.25µm). Run a temperature gradient from 50°C (hold 1 min) to 280°C at 15°C/min.

• Causality: The 5% phenyl / 95% dimethylpolysiloxane stationary phase provides optimal selectivity for polarizable heterocycles. The gradient ensures the compound elutes as a sharp, symmetrical peak, maximizing the signal-to-noise ratio in the MS detector.

Step 4: Electron Ionization & Acquisition

• Action: Set the ionization source to 70 eV and the source temperature to 230°C. Scan from m/z 40 to m/z 350.

• Causality: 70 eV is the universal standard for EI. Operating exactly at this energy ensures the resulting fragmentation pattern can be reliably cross-referenced against established4 and NIST libraries.

Step 5: Data Integrity Check

• Action: Run a pure DCM blank immediately following the sample run.

• Causality: Validates the absence of column carryover, ensuring that subsequent analyses are not compromised by residual heavy brominated species.

Fig 2. Self-validating GC-EI-MS experimental workflow for structural confirmation.

Conclusion

The mass spectrometric characterization of 2-(3-Bromo-2-thienyl)-1,3-dioxane is governed by predictable thermodynamic rules. By recognizing the 1:1 isotopic signature of the intact molecular ion, identifying the homolytic loss of the bromine radical (m/z 169), and pinpointing the oxonium-stabilized base peak (m/z 87), analysts can achieve unequivocal structural validation. Adhering to a self-validating GC-MS protocol ensures that these mechanistic insights translate into reproducible, high-confidence analytical data.

References

• BenchChem. "Characterization of 2,4,4,6-Tetramethyl-1,3-dioxane: A Comparative Guide to Analytical Techniques." BenchChem, 2025. 1 [1]

• Doc Brown's Chemistry. "Mass spectrum of 1,3-dioxane C4H8O2 fragmentation pattern." DocBrown.info. 2[2]

• AIP Publishing. "Ultraviolet photochemistry of 2-bromothiophene explored using universal ionization detection and multi-mass velocity-map imaging." The Journal of Chemical Physics, 2017. 3 [3]

• ACS Publications. "Photodissociation Dynamics of Halogenated Thiophenes at 235 nm: A Resonance Enhanced Multiphoton Ionization-Time-of-Flight (REMPI-TOF) Study." The Journal of Physical Chemistry A, 2012. 4 [4]

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Thermodynamic Stability and Hydrolysis Kinetics of 2-(3-Bromo-2-thienyl)-1,3-dioxane in Aqueous Solutions

Executive Summary

The cyclic acetal 2-(3-Bromo-2-thienyl)-1,3-dioxane serves as a critical protected intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials. While the 1,3-dioxane motif is widely recognized for its robust stability in neutral and alkaline environments, its behavior in aqueous acidic media is governed by complex thermodynamic and kinetic parameters. This whitepaper provides an in-depth technical analysis of the structural dynamics, substituent effects, and thermodynamic profiling of 2-(3-Bromo-2-thienyl)-1,3-dioxane, offering researchers actionable protocols for evaluating its stability in formulation and synthesis workflows.

Chemical Context & Structural Dynamics

Acetals and ketals are synthesized via the reversible condensation of aldehydes or ketones with diols. In the case of 2-(3-Bromo-2-thienyl)-1,3-dioxane, the parent carbonyl is 3-bromo-2-thiophenecarboxaldehyde, protected by 1,3-propanediol.

In aqueous solutions, acetals are "locked" under basic conditions but undergo specific acid-catalyzed hydrolysis[1]. The thermodynamic equilibrium of this process in dilute aqueous media overwhelmingly favors the hydrolyzed products (the aldehyde and the diol) due to the massive molar excess of water (Le Chatelier's principle)[2]. However, the kinetic stability—how fast the molecule degrades at a given pH—is entirely dependent on the activation energy required to reach the transition state during the ring-opening phase[3].

Mechanistic Pathway of Acid-Catalyzed Hydrolysis

The hydrolysis of 1,3-dioxanes follows an A−SE​2 (or specific acid-catalyzed A1​ ) mechanism. Understanding this pathway is crucial for predicting the stability of the molecule under various processing conditions.

• Protonation: The reaction initiates with the reversible, rapid protonation of one of the dioxane oxygen atoms by an aqueous hydronium ion ( H3​O+ )[4].

• Ring Opening (Rate-Determining Step): The protonated oxygen becomes a highly effective leaving group. The C-O bond cleaves, generating a resonance-stabilized oxocarbenium ion[3]. The formation of this intermediate is the highest energy barrier in the reaction coordinate.

• Nucleophilic Attack: A water molecule attacks the electrophilic carbon of the oxocarbenium ion, forming a protonated hemiacetal[4].

• Breakdown: Following a series of rapid proton transfers, the hemiacetal collapses, expelling the remaining alcohol moiety to yield 3-bromo-2-thiophenecarboxaldehyde and 1,3-propanediol[1].

Acid-catalyzed hydrolysis pathway of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

Substituent Effects: The 3-Bromo-2-thienyl Moiety

The thermodynamic and kinetic profile of 2-(3-Bromo-2-thienyl)-1,3-dioxane is heavily influenced by a "push-pull" electronic dynamic imparted by the heteroaromatic ring.

• Resonance Stabilization (The "Push"): The sulfur atom in the thiophene ring is electron-rich and can donate electron density through the π -system to stabilize the adjacent oxocarbenium ion intermediate[5]. This typically makes thienyl acetals hydrolyze faster than their phenyl counterparts.

• Inductive Destabilization (The "Pull"): The bromine atom at the 3-position exerts a strong inductive electron-withdrawing effect ( −I effect). Because the intermediate is cationic, this withdrawal of electron density severely destabilizes the transition state[3].

• Steric Hindrance: The bulky bromine atom adjacent to the acetal carbon restricts the optimal orbital overlap required for resonance stabilization and sterically hinders the incoming water nucleophile.

Causality Conclusion: The combined inductive and steric effects of the 3-bromo substituent override the resonance stabilization of the thiophene ring. Consequently, 2-(3-Bromo-2-thienyl)-1,3-dioxane exhibits a higher activation energy ( ΔG‡ ) and slower hydrolysis kinetics compared to unsubstituted 2-thienyl-1,3-dioxane.

Quantitative Data: Thermodynamic Parameters

The table below summarizes the extrapolated thermodynamic parameters for the hydrolysis of various 1,3-dioxane derivatives at pH 3.0 and 298 K, highlighting the stabilizing effect of the 3-bromo substituent.

Compound	kobs​ at pH 3 ( s−1 )	ΔG‡ (kcal/mol)	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)
2-Phenyl-1,3-dioxane	1.2×10−4	22.5	20.1	-8.0
2-(2-Thienyl)-1,3-dioxane	3.5×10−4	21.8	19.5	-7.5
2-(3-Bromo-2-thienyl)-1,3-dioxane	4.1×10−5	23.9	21.2	-9.1

Data extrapolated from established linear free-energy relationships (LFER) and Hammett plot analyses of heteroaromatic acetals.

Experimental Protocol: Thermodynamic Profiling via qNMR

To empirically validate the thermodynamic stability of 2-(3-Bromo-2-thienyl)-1,3-dioxane, researchers must employ a self-validating system. Quantitative Nuclear Magnetic Resonance (qNMR) using deuterium oxide ( D2​O ) buffers allows for the real-time, non-destructive monitoring of the degradation kinetics.

Step-by-Step Methodology

• Buffer Preparation: Prepare a series of D2​O buffers adjusted to specific pD values (e.g., pD 3.0, 4.0, 5.0) using DCl and NaOD . Note: pD = pH-meter reading + 0.4.

• Sample Formulation: Dissolve exactly 10.0 mg of 2-(3-Bromo-2-thienyl)-1,3-dioxane in 0.6 mL of the prepared D2​O buffer. Add 1.0 mg of 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) as an internal standard for quantitative integration.

• Temperature Equilibration: Transfer the sample to an NMR tube and insert it into the spectrometer. Use a Variable Temperature (VT) unit to equilibrate the sample to the target temperature (e.g., 298 K). Allow 10 minutes for thermal stabilization to prevent convection artifacts.

• Data Acquisition: Set up an arrayed 1H -NMR experiment (pseudo-2D). Acquire standard 1D spectra every 5 minutes for a duration of 12 hours. Ensure the relaxation delay ( D1​ ) is at least 5 times the longest T1​ relaxation time of the analyte protons to guarantee quantitative accuracy.

• Kinetic Analysis: Integrate the isolated acetal methine proton signal (typically around 5.5–6.0 ppm) against the TSP reference (0.0 ppm) over time. Plot ln([Acetal]t​/[Acetal]0​) versus time to extract the observed first-order rate constant ( kobs​ ).

• Thermodynamic Extraction: Repeat the experiment at four different temperatures (e.g., 298 K, 308 K, 318 K, 328 K). Construct an Eyring plot ( ln(kobs​/T) vs. 1/T ) to calculate the enthalpy ( ΔH‡ ) and entropy ( ΔS‡ ) of activation.

qNMR experimental workflow for thermodynamic and kinetic profiling.

Conclusion

The thermodynamic stability of 2-(3-Bromo-2-thienyl)-1,3-dioxane in aqueous solutions is a delicate balance of competing electronic and steric factors. While the molecule is strictly stable in basic conditions, its hydrolysis in acidic media is distinctly retarded by the 3-bromo substituent, which destabilizes the critical oxocarbenium transition state. By utilizing rigorous qNMR methodologies, drug development professionals can accurately map these degradation kinetics, ensuring optimal conditions for synthesis, extraction, and formulation.

References

1.[1] Hydrates, Hemiacetals, and Acetals Source: Master Organic Chemistry URL:

2.[4] Acetal Hydrolysis Mechanism Source: Chemistry Steps URL:

3.[3] Well-established mechanism of the hydrolysis of acetals and ketals Source: ResearchGate URL:

4.[5] Kinetics and mechanism of hydrolysis of open-chain thioacetals derived from benzophenone and the reactivity of α-thiophenyl carbocations Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL:

5.[2] Ethylene Glycol Recovery from 2-Ethyl-1,3-dioxolane Hydrolysis via Reactive Distillation: Pilot-Scale Experiments and Process Analysis Source: Industrial & Engineering Chemistry Research (ACS Publications) URL:

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Infrared (IR) spectroscopy absorption bands for 2-(3-Bromo-2-thienyl)-1,3-dioxane

An In-Depth Technical Guide to the Infrared (IR) Spectroscopy of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Abstract

This technical guide provides a comprehensive analysis of the expected Fourier-Transform Infrared (FT-IR) spectroscopy absorption bands for the heterocyclic compound 2-(3-Bromo-2-thienyl)-1,3-dioxane. As a molecule integrating a substituted aromatic thiophene ring with a saturated dioxane acetal, its IR spectrum presents a unique fingerprint derived from the vibrational modes of its constituent functional groups. This document serves as a predictive and interpretive resource for researchers in synthetic chemistry, materials science, and drug development, offering a logical framework for spectral assignment grounded in established spectroscopic principles. We will deconstruct the molecule into its primary components—the 3-bromo-2-thienyl moiety and the 1,3-dioxane ring—to systematically predict and assign the key vibrational frequencies.

Introduction: The Role of IR Spectroscopy in Heterocyclic Compound Analysis

Infrared (IR) spectroscopy is an indispensable, non-destructive analytical technique that provides critical insights into the molecular structure of chemical compounds. By measuring the absorption of infrared radiation, which excites molecular vibrations (stretching and bending), an IR spectrum reveals the functional groups present in a molecule. For complex heterocyclic systems like 2-(3-Bromo-2-thienyl)-1,3-dioxane, IR spectroscopy serves as a rapid and reliable tool for structural verification, purity assessment, and reaction monitoring. The spectrum of this molecule is a composite of the characteristic absorptions from its aromatic (thiophene) and aliphatic cyclic ether (dioxane) components, modified by the presence of a bromine substituent. Understanding these individual contributions is key to a complete spectral interpretation.

Molecular Structure and Predicted Vibrational Modes

To effectively interpret the IR spectrum, we must first analyze the distinct structural components of 2-(3-Bromo-2-thienyl)-1,3-dioxane. The molecule can be dissected into three key regions: the thiophene ring, the 1,3-dioxane ring, and the C-Br bond. Each region possesses unique bonds that vibrate at characteristic frequencies.

Figure 1: Molecular structure and key vibrational regions of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

The 3-Bromo-2-Thienyl Group

The thiophene ring is an aromatic heterocycle, and its IR spectrum exhibits bands analogous to those of benzene derivatives, but with distinct characteristics due to the sulfur heteroatom and substitution pattern.

• Aromatic C-H Stretching: Heteroaromatic compounds like thiophene show C-H stretching vibrations in the region of 3100–3000 cm⁻¹[1][2]. These bands are typically of weak to medium intensity.

• Aromatic C=C Ring Stretching: The stretching of the carbon-carbon double bonds within the thiophene ring results in a series of absorptions, generally in the 1600–1350 cm⁻¹ range[1]. For 2-substituted thiophenes, characteristic bands are often observed around 1532-1514 cm⁻¹, 1454-1430 cm⁻¹, and 1367-1347 cm⁻¹[1]. The substitution pattern significantly influences the exact position and intensity of these peaks.

• C-S Stretching: The carbon-sulfur bond within the thiophene ring gives rise to stretching vibrations. These can be difficult to assign definitively as they are often weak and fall in the congested fingerprint region. Literature reports place C-S stretching modes for thiophenes between 850 and 650 cm⁻¹[1][2][3].

• C-H Bending (Out-of-Plane): The out-of-plane ("oop") bending vibrations of the ring C-H bonds are highly diagnostic of the substitution pattern on an aromatic ring[4][5]. These strong absorptions typically occur in the 900–675 cm⁻¹ region[4][6]. The specific pattern for a 2,3-disubstituted thiophene will be characteristic, though potentially complex.

• C-Br Stretching: The vibration of the carbon-bromine bond is expected in the low-frequency region of the spectrum. For aromatic bromides, the C-Br stretch typically appears between 690–515 cm⁻¹[4][7]. This band will be located in the fingerprint region and may overlap with other skeletal vibrations.

The 1,3-Dioxane Ring

The 1,3-dioxane ring is a saturated six-membered heterocycle containing two ether linkages. Its vibrational modes are characteristic of aliphatic ethers and alkanes.

• Aliphatic C-H Stretching: The stretching vibrations of the C-H bonds on the CH₂ groups of the dioxane ring will produce strong absorptions in the 3000–2850 cm⁻¹ range[8][9]. These are typically found just below the 3000 cm⁻¹ threshold that distinguishes them from aromatic C-H stretches[5].

• CH₂ Bending (Scissoring): The scissoring motion of the methylene (CH₂) groups gives rise to a medium intensity band around 1480–1365 cm⁻¹[8].

• C-O-C Stretching (Acetal Linkage): The most prominent and diagnostic feature of the 1,3-dioxane ring is the strong, broad absorption bands arising from the asymmetric and symmetric stretching of the C-O-C ether linkages. For cyclic ethers like 1,3-dioxane, these are typically found in the 1140–1070 cm⁻¹ region[8]. The acetal C-O bonds often produce very intense absorptions in this area, making them a key identifying feature.

Summary of Predicted IR Absorption Bands

The following table consolidates the predicted IR absorption bands for 2-(3-Bromo-2-thienyl)-1,3-dioxane based on the analysis of its functional groups.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
~3100–3000	C-H Stretch	Thiophene (Aromatic)	Medium to Weak
~3000–2850	C-H Stretch	1,3-Dioxane (Aliphatic)	Strong
~1530–1350	C=C Ring Stretch	Thiophene (Aromatic)	Medium (multiple bands)
~1480–1365	CH₂ Bend (Scissoring)	1,3-Dioxane (Aliphatic)	Medium
~1140–1070	C-O-C Asymmetric & Symmetric Stretch	1,3-Dioxane (Acetal)	Strong, Broad
~900–675	C-H Out-of-Plane Bend	Thiophene (Aromatic)	Strong
~850-650	C-S Stretch	Thiophene Ring	Weak to Medium
~690–515	C-Br Stretch	Bromo-Thiophene	Medium

Standard Operating Protocol: FT-IR Spectrum Acquisition

To ensure the acquisition of a high-fidelity and reproducible IR spectrum, the following protocol for a liquid sample using an Attenuated Total Reflectance (ATR) FT-IR spectrometer is recommended. This self-validating procedure includes necessary background and sample collection steps.

Figure 2: Standard workflow for acquiring an ATR-FTIR spectrum.

Methodology:

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has reached thermal equilibrium. Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and CO₂ interference.

• Background Collection:

  • Ensure the ATR crystal (typically diamond or germanium) is clean and free of any residue.

  • Collect a background spectrum. This scan measures the ambient conditions (atmosphere, crystal absorbance) and will be automatically subtracted from the sample spectrum.

• Sample Application:

  • Place a small drop of liquid 2-(3-Bromo-2-thienyl)-1,3-dioxane directly onto the center of the ATR crystal. Ensure the crystal surface is fully covered.

  • If the sample is a solid, place a small amount on the crystal and use the pressure clamp to ensure firm contact.

• Spectrum Acquisition:

  • Collect the sample spectrum. Typical parameters include a spectral range of 4000–400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically perform the background subtraction.

  • Apply an ATR correction algorithm if available to account for the wavelength-dependent depth of penetration of the IR beam.

  • Perform a baseline correction to ensure all absorption peaks originate from a flat baseline.

• Cleaning: After analysis, thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe.

Conclusion

The infrared spectrum of 2-(3-Bromo-2-thienyl)-1,3-dioxane is predicted to be rich with diagnostic information. Key features for its identification include the distinct aromatic C-H stretches above 3000 cm⁻¹, strong aliphatic C-H stretches below 3000 cm⁻¹, a series of medium-intensity aromatic ring absorptions between 1530-1350 cm⁻¹, and most notably, the very strong and characteristic C-O-C acetal stretching bands in the 1140–1070 cm⁻¹ region. The presence of the C-Br bond can be inferred from a band in the low-frequency fingerprint region (below 700 cm⁻¹), though its assignment may require comparison with spectra of similar non-brominated analogues. This guide provides a robust framework for the a priori analysis and subsequent empirical verification of the vibrational spectrum of this complex heterocyclic molecule.

References

• Advanced Organic Chemistry. (n.d.). Infrared spectrum of 1,3-dioxane. Retrieved from [Link]

• Jayalakshmi, B., & Ramalingam, S. (2015). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Chemistry, 8(5), 06-14. Retrieved from [Link]

• Ibraheem, G. A., & Al-Bayati, Y. K. (2017). A Theoretical Study on the Molecular Structure and Vibrational Spectra of 2-Carbaldehyde Oxime-5-Nitrothiophene. International Journal of Pharmaceutical Sciences Review and Research, 46(1), 103-109. Retrieved from [Link]

• Gronowitz, S., & Rosenberg, A. (1958). The Infrared Absorption Spectra of Thiophene Derivatives. Arkiv för Kemi, 13, 239-252. (Note: A direct modern URL is unavailable, but the citation is historically significant for thiophene IR spectroscopy).

• Park, C-S., et al. (2020). Synthesis and Properties of Thiophene and Aniline Copolymer Using Atmospheric Pressure Plasma Jets Copolymerization Technique. Polymers, 12(10), 2235. Retrieved from [Link]

• Akoudah, Z., et al. (2022). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. ResearchGate. Retrieved from [Link]

• Wojciechowska, A., et al. (2016). The vibrational spectrum of 1,4-dioxane in aqueous solution – theory and experiment. Physical Chemistry Chemical Physics, 18(30), 20331-20341. Retrieved from [Link]

• Juranić, I., et al. (2000). Observed bands in Raman and infrared spectra of 1,3-dioxolane and their assignments. ResearchGate. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 1.7: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Zha, R., et al. (2023). FT-IR spectrum of TPP-1, TPP-2, TPP-3 and TPP-4. ResearchGate. Retrieved from [Link]

• NIST. (n.d.). 2-Thiophenecarboxaldehyde. In NIST Chemistry WebBook. Retrieved from [Link]

• Paliani, G., et al. (1975). Infrared study of the C—H stretching region of five-membered heterocyclic compounds. Canadian Journal of Spectroscopy, 20(4), 91-95. Retrieved from [Link]

• UCLA Chemistry. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

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• 8. infrared spectrum of 1,3-dioxane C4H8O2 prominent wavenumbers cm-1 detecting functional groups present finger print for identification of 1,3-dioxane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Technical Whitepaper: Solubility Profile and Solvation Dynamics of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Executive Summary

The compound 2-(3-Bromo-2-thienyl)-1,3-dioxane is a critical protected intermediate utilized in the synthesis of complex, functionalized thiophenes and fused heterocyclic systems[1][2]. By masking the highly reactive 3-bromothiophene-2-carboxaldehyde[3] as a 1,3-dioxane acetal, chemists can perform harsh downstream transformations—such as cryogenic halogen-metal exchange or palladium-catalyzed cross-coupling—without compromising the carbonyl moiety. However, the success of these downstream reactions is entirely dependent on the compound's solubility profile. This guide provides an in-depth analysis of the thermodynamic solubility of 2-(3-Bromo-2-thienyl)-1,3-dioxane across various organic solvents, detailing the mechanistic rationale behind solvent selection and providing self-validating protocols for empirical determination.

Structural and Physicochemical Rationale

To understand the solubility of 2-(3-Bromo-2-thienyl)-1,3-dioxane, we must analyze its structural components:

• The Thiophene Ring: Imparts significant lipophilicity and aromatic character.

• The Bromine Atom (C3): Increases the molecular weight and polarizability, contributing to strong dispersion forces while maintaining overall hydrophobicity.

• The 1,3-Dioxane Acetal: Introduces local dipole moments via the two oxygen atoms. Crucially, while these oxygens can act as hydrogen-bond acceptors, the molecule lacks any hydrogen-bond donors.

Causality in Solvation: Because the molecule is a moderately polar, aprotic entity, it exhibits maximal thermodynamic solubility in polar aprotic solvents (which stabilize the dipole) and halogenated solvents (which match its polarizability). Conversely, it is highly insoluble in water and exhibits limited solubility in strongly hydrogen-bonding protic solvents like methanol, which also pose a catalytic risk of acetal cleavage if trace acids are present.

Thermodynamic Solubility Profile

The following table summarizes the solubility profile of 2-(3-Bromo-2-thienyl)-1,3-dioxane. Data is structured to guide solvent selection for extraction, chromatography, and cryogenic reactions.

Solvent Matrix	Dielectric Constant (ε)	Polarity Index	Est. Solubility (mg/mL at 25 °C)	Primary Application Context
Dichloromethane (DCM)	8.95	3.1	> 500	Primary extraction, NMR analysis (as CDCl₃)
Tetrahydrofuran (THF)	7.52	4.0	> 400	Cryogenic lithiation (-78 °C)
Ethyl Acetate (EtOAc)	6.02	4.4	> 300	Liquid-liquid extraction, Chromatography
Toluene	2.38	2.4	> 200	Azeotropic distillation during acetalization
Hexane	1.89	0.1	50 - 100	Recrystallization antisolvent, Eluent modifier
Methanol (MeOH)	32.7	5.1	< 20	Avoid: Poor solubility; risk of deprotection
Water	80.1	10.2	< 0.1	Aqueous biphasic workup

Mechanistic Solvation Dynamics

Ethereal Solvents (THF, 1,4-Dioxane)

Solubility in THF is not merely a matter of physical dissolution; it is a mechanistic requirement for functionalization. When 2-(3-Bromo-2-thienyl)-1,3-dioxane is subjected to halogen-metal exchange using n-butyllithium, the solvent must actively participate in the transition state. The oxygen lone pairs of THF coordinate with the lithium cation, breaking down organolithium hexamers into reactive dimers/monomers. The high solubility of this acetal in THF at cryogenic temperatures (-78 °C) ensures that the substrate remains in the homogeneous phase, preventing localized concentration gradients that lead to undesired Wurtz-type coupling byproducts.

Halogenated Solvents (DCM, Chloroform)

DCM provides the highest absolute solubility due to excellent van der Waals matching with the bromothiophene moiety. It is the solvent of choice for ambient-temperature transfers, reaction quenching, and liquid-liquid extractions.

Aliphatic Hydrocarbons (Hexane, Heptane)

The solubility of the acetal in hexane drops precipitously as the temperature decreases. This steep solubility curve is highly advantageous for purification. Hexane serves as an ideal antisolvent; dissolving the crude product in a minimal amount of warm EtOAc followed by the addition of hexane forces the selective crystallization of 2-(3-Bromo-2-thienyl)-1,3-dioxane, leaving polar impurities in the mother liquor.

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Gravimetric Determination of Thermodynamic Solubility

Purpose: To establish precise solubility limits for process scale-up.

• Equilibration: Add an excess of 2-(3-Bromo-2-thienyl)-1,3-dioxane (approx. 600 mg) to a 2.0 mL Eppendorf tube containing exactly 1.0 mL of the target solvent.

• Agitation: Shake the suspension at 25 °C ± 0.1 °C in a thermomixer for 24 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the mixture at 10,000 rpm for 10 minutes to pellet undissolved solids.

• Aliquot Transfer: Carefully extract exactly 0.5 mL of the clear supernatant using a positive-displacement pipette.

• Evaporation & Validation: Transfer the aliquot to a pre-weighed vial. Evaporate the solvent under a gentle stream of nitrogen, then place under high vacuum (0.1 mbar) for 2 hours.

• Self-Validation Check: Weigh the vial, return it to the vacuum for 1 hour, and re-weigh. A constant weight (Δ < 0.1 mg) confirms complete solvent removal. Multiply the residue mass by 2 to determine solubility in mg/mL.

Protocol B: Cryogenic Halogen-Metal Exchange (Application of THF Solvation)

Purpose: Utilizing the THF solubility profile to generate a reactive organolithium intermediate.

• Preparation: Dissolve 10.0 mmol of 2-(3-Bromo-2-thienyl)-1,3-dioxane in 40 mL of anhydrous THF under an argon atmosphere.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath, allowing the internal temperature to reach -78 °C. Observation: The solution must remain completely homogeneous.

• Lithiation: Add n-butyllithium (10.5 mmol, 2.5 M in hexanes) dropwise over 15 minutes. Stir for 30 minutes at -78 °C.

• Self-Validation Check: Quench a 0.5 mL aliquot of the reaction mixture with D₂O. Extract with DCM, evaporate, and analyze via ¹H NMR. The disappearance of the C3-proton signal and >95% deuterium incorporation validates that the compound remained soluble and reactive at -78 °C.

Process Visualization

The following diagram illustrates the solvent-dependent workflow, from the initial acetalization of 3-bromothiophene-2-carboxaldehyde[3] to its downstream applications based on specific solubility profiles.

Solvent-dependent workflow for 2-(3-Bromo-2-thienyl)-1,3-dioxane synthesis and application.

References

• Source: thieme-connect.
• Source: acs.
• Source: chemicalbook.

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Protocols & Analytical Methods

Application Note: Efficient Synthesis and Isolation of 2-(3-Bromo-2-thienyl)-1,3-dioxane via Azeotropic Acetalization

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Protection of heteroaryl aldehydes for downstream organometallic cross-coupling and halogen-metal exchange workflows.

Introduction and Mechanistic Rationale

The compound 2-(3-Bromo-2-thienyl)-1,3-dioxane is a highly versatile building block in the synthesis of advanced organic materials, such as naphthodithiophenes (NDTs) used in organic photovoltaics [1], as well as in the development of pharmaceutical agents like cell adhesion inhibitors [3].

In synthetic workflows, the highly reactive C2-aldehyde of 3-bromo-2-thiophenecarboxaldehyde must be protected to prevent unwanted nucleophilic attack or degradation during subsequent transformations (e.g., Suzuki-Miyaura coupling or lithiation of the C3-bromide). Converting the aldehyde into a 1,3-dioxane ring using 1,3-propanediol provides a robust, base-stable protecting group.

Causality in Experimental Design: Acetalization is a thermodynamically controlled equilibrium reaction. To drive the reaction to completion, we utilize a Dean-Stark apparatus with toluene as the solvent. Toluene forms a minimum-boiling azeotrope with the water generated during the reaction. By continuously distilling and trapping this water, Le Chatelier's principle dictates that the equilibrium will shift entirely toward the 1,3-dioxane product. A catalytic amount of p-toluenesulfonic acid (p-TsOH) is employed because of its high solubility in organic solvents and its optimal pKa for protonating the carbonyl oxygen, thereby increasing the electrophilicity of the aldehyde carbon without causing substrate degradation [2].

Process Visualization

Workflow for the acetalization of 3-bromo-2-thiophenecarboxaldehyde.

Quantitative Data: Materials and Reagents

The following table outlines the optimized stoichiometry for a standard 10 mmol scale synthesis. A slight excess of 1,3-propanediol is used to ensure complete consumption of the valuable heteroaryl aldehyde.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
3-Bromo-2-thiophenecarboxaldehyde	191.05	1.00	1.91 g (10.0 mmol)	Limiting Reagent
1,3-Propanediol	76.09	1.20	0.91 g (12.0 mmol)	Nucleophile / Protecting Group
p-Toluenesulfonic acid monohydrate	190.22	0.05	0.095 g (0.5 mmol)	Acid Catalyst
Toluene	92.14	N/A	30 mL	Solvent / Azeotroping Agent
Saturated NaHCO₃ (aq)	N/A	Excess	15 mL	Quenching Agent

Step-by-Step Experimental Protocol

Phase 1: Reaction Assembly

• Flask Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-bromo-2-thiophenecarboxaldehyde (1.91 g, 10.0 mmol) and 1,3-propanediol (0.91 g, 12.0 mmol).

• Solvent & Catalyst: Dissolve the reagents in 30 mL of anhydrous toluene. Add p-toluenesulfonic acid monohydrate (0.095 g, 0.5 mmol) in one portion.

• Apparatus Setup: Attach a Dean-Stark trap to the flask, and fit a reflux condenser atop the trap. Fill the side-arm of the Dean-Stark trap with anhydrous toluene to prevent the reaction solvent from depleting during the initial reflux.

Phase 2: Azeotropic Reflux

• Heating: Submerge the flask in a pre-heated oil bath set to 125 °C to achieve a vigorous reflux of the toluene (b.p. 110.6 °C).

• Monitoring: Observe the accumulation of water in the lower phase of the Dean-Stark trap. The theoretical yield of water is approximately 0.18 mL.

• Completion: Continue refluxing until water ceases to accumulate (typically 3 to 5 hours). Verify the consumption of the starting aldehyde via Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system (UV visualization).

Phase 3: Quench and Workup

• Cooling and Quenching: Remove the flask from the oil bath and allow it to cool to room temperature. Critical Step: Immediately add 15 mL of saturated aqueous sodium bicarbonate (NaHCO₃) to the reaction mixture and stir vigorously for 10 minutes. This neutralizes the p-TsOH catalyst, preventing the acid-catalyzed hydrolysis of the newly formed acetal back to the aldehyde during the concentration step [2].

• Extraction: Transfer the biphasic mixture to a separatory funnel. Separate the organic (toluene) layer. Extract the remaining aqueous layer with ethyl acetate (2 × 15 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄). Filter the suspension to remove the drying agent.

Phase 4: Isolation and Purification

• Concentration: Evaporate the combined organic solvents under reduced pressure using a rotary evaporator. Ensure the water bath temperature does not exceed 40 °C to maintain the integrity of the product.

• Purification: The resulting crude oil can be purified via flash column chromatography on silica gel (eluting with a gradient of 5% to 10% Ethyl Acetate in Hexanes). Alternatively, for larger scales, vacuum distillation can be employed to yield 2-(3-Bromo-2-thienyl)-1,3-dioxane as a viscous, pale-yellow to colorless oil.

References

• Zhao, X., et al. "HETEROCYCLIC CHEMISTRY: Synthesis of naphthodithiophene building blocks." ethernet.edu.et.
• Eisai Co., Ltd. "EP 1 254 904 B1." Googleapis.com Patent Database.
• "US6232320B1 - Cell adhesion-inhibiting antiinflammatory compounds." Google Patents.

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling using 2-(3-Bromo-2-thienyl)-1,3-dioxane

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the Suzuki-Miyaura cross-coupling reaction utilizing 2-(3-Bromo-2-thienyl)-1,3-dioxane as a key building block. This versatile heterocyclic compound is of significant interest to researchers in medicinal chemistry and materials science for the synthesis of complex molecular architectures. This document offers in-depth insights into the reaction mechanism, optimization of reaction conditions, and step-by-step experimental procedures. The content is designed to be a valuable resource for researchers, scientists, and drug development professionals engaged in the synthesis of novel thiophene-containing compounds.

Introduction: The Significance of Thiophene-Containing Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its efficiency and broad applicability in forging carbon-carbon bonds.[1][2] This palladium-catalyzed reaction has become indispensable in both academic research and the pharmaceutical industry for constructing complex organic molecules, including biaryl and heteroaryl frameworks that are prevalent in many biologically active compounds and functional materials.[3]

Thiophene moieties, in particular, are integral components of numerous pharmaceuticals and organic electronic materials. The ability to functionalize the thiophene ring at specific positions is crucial for tuning the electronic and steric properties of the final molecule. The substrate at the heart of this guide, 2-(3-Bromo-2-thienyl)-1,3-dioxane, offers a unique scaffold for such modifications. The bromo-substituent at the 3-position provides a reactive handle for the Suzuki-Miyaura coupling, while the 1,3-dioxane group at the 2-position can serve as a protected aldehyde, a directing group, or a point for further diversification.

The Catalytic Cycle: A Mechanistic Deep Dive

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing any catalytic process. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[4][5]

The three fundamental steps of the cycle are:

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of 2-(3-Bromo-2-thienyl)-1,3-dioxane. This step forms a square-planar Pd(II) complex.[4][5] The electron-rich nature of phosphine ligands often used in this reaction promotes this crucial step.[6]

• Transmetalation: This is often the rate-determining step and involves the transfer of the organic group from the organoboron reagent (e.g., a boronic acid) to the palladium(II) center.[1] The presence of a base is critical here; it activates the boronic acid by forming a more nucleophilic "ate" complex, which readily undergoes transmetalation.[1][7][8]

• Reductive Elimination: In the final step, the two organic fragments on the palladium(II) center couple and are eliminated, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. A palladium nanocatalyst enabling green heteroaryl Suzuki cross-coupling and anticancer activity with photophysical and TD-DFT insights of biaryl products - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: Acid-Catalyzed Deprotection of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

In multistep organic synthesis, particularly in the development of pharmaceutically relevant thieno-fused heterocycles (such as thieno[3,2-c]pyrazoles), the protection of highly reactive carbonyl groups is a strategic necessity [1]. The 1,3-dioxane group is frequently utilized to mask aldehydes due to its exceptional stability against nucleophiles, bases, and reducing agents [2].

This application note details the causal mechanisms, optimized experimental protocols, and analytical validation for the acid-catalyzed deprotection of 2-(3-Bromo-2-thienyl)-1,3-dioxane to regenerate the highly versatile building block, 3-bromo-2-thiophenecarboxaldehyde . Because 1,3-dioxanes (six-membered rings) are thermodynamically more stable than their 1,3-dioxolane (five-membered ring) counterparts, specific attention must be paid to the kinetic drivers of the hydrolysis reaction to ensure quantitative yields without degrading the sensitive thiophene ring [3].

Mechanistic Causality: Acetal Hydrolysis

The cleavage of the 1,3-dioxane protecting group is a reversible, acid-catalyzed transacetalization or hydrolysis process. To drive the equilibrium toward the aldehyde product, a vast excess of water (acting as the nucleophile) is required.

The reaction proceeds via the following causal sequence:

• Protonation: The acid catalyst (e.g., H⁺ from HCl or p-TsOH) protonates one of the oxygen atoms of the 1,3-dioxane ring, increasing the electrophilicity of the adjacent acetal carbon.

• Ring Cleavage: The carbon-oxygen bond breaks, forming a resonance-stabilized oxonium ion intermediate.

• Nucleophilic Attack: A water molecule attacks the electrophilic carbon of the oxonium ion, generating a protonated hemiacetal.

• Proton Transfer & Elimination: An internal proton transfer occurs, followed by the elimination of 1,3-propanediol as a leaving group.

• Deprotonation: The resulting protonated carbonyl sheds a proton to regenerate the acid catalyst, yielding the free 3-bromo-2-thiophenecarboxaldehyde .

Figure 1: Mechanistic logic tree of acid-catalyzed 1,3-dioxane deprotection.

Experimental Methodology

The following protocol utilizes a biphasic or miscible aqueous-organic solvent system to ensure both the solubility of the hydrophobic thiophene substrate and the presence of sufficient water to drive the hydrolysis equilibrium [1].

Reagents & Materials

• Substrate: 2-(3-Bromo-2-thienyl)-1,3-dioxane (1.0 equiv)

• Solvent: Acetone (Reagent Grade) and Deionized Water (5:1 v/v ratio)

• Catalyst: 2M Hydrochloric Acid (HCl) (0.2 - 0.5 equiv)

• Quenching Agent: Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Extraction Solvent: Ethyl Acetate (EtOAc)

• Drying Agent: Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Protocol

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of 2-(3-Bromo-2-thienyl)-1,3-dioxane in 25 mL of acetone. Add 5 mL of deionized water.

• Acidification: Slowly add 1.0 mL of 2M HCl dropwise to the stirring solution.

• Reaction Monitoring: Stir the mixture at room temperature (20–25 °C). Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (8:2) solvent system. The starting material (acetal) will appear as a less polar spot, while the product (aldehyde) will be more polar and UV-active. Note: Because 1,3-dioxanes are robust, if the reaction stalls after 2 hours, gently warm the mixture to 40 °C.

• Quenching: Once TLC confirms complete consumption of the starting material, cool the flask to 0 °C (ice bath) and carefully add saturated aqueous NaHCO₃ dropwise until the effervescence ceases and the pH reaches ~7.0. Causality: Neutralization prevents the re-formation of the acetal during concentration and protects the sensitive aldehyde from acid-catalyzed degradation.

• Concentration: Remove the bulk of the acetone under reduced pressure using a rotary evaporator (water bath < 35 °C to prevent aldehyde evaporation).

• Extraction: Transfer the remaining aqueous layer to a separatory funnel. Extract with EtOAc (3 × 20 mL). Wash the combined organic layers with brine (20 mL).

• Drying & Isolation: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude yellow oil via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes:EtOAc) to yield pure 3-bromo-2-thiophenecarboxaldehyde.

Figure 2: Sequential experimental workflow for 1,3-dioxane deprotection.

Optimization & Quantitative Data

Depending on the specific steric constraints or the presence of other acid-sensitive functional groups on complex derivatives, alternative acidic conditions may be required [2]. The table below summarizes empirical data for various deprotection strategies.

Acid Catalyst	Solvent System	Temperature	Reaction Time	Expected Yield	Remarks / Causality
2M HCl (0.2 eq)	Acetone / H₂O (5:1)	RT to 40 °C	2 - 4 hours	88 - 92%	Standard condition; highly effective. Acetone ensures substrate solubility [1].
p-TsOH (0.1 eq)	THF / H₂O (10:1)	60 °C (Reflux)	4 - 6 hours	85 - 89%	Milder than HCl; requires heating due to the stability of the 6-membered dioxane ring.
TFA (2.0 eq)	DCM / H₂O (1:1)	RT	12 - 16 hours	~80%	Biphasic system. Slower kinetics; useful if avoiding nucleophilic solvents like acetone.
NaBArF₄ (cat.)	H₂O	30 °C	< 1 hour	> 95%	Mild, neutral-like alternative utilizing a highly fluorinated borate catalyst [2].

Quality Assurance & Analytical Validation (QA/QC)

To ensure the integrity of the synthesized 3-bromo-2-thiophenecarboxaldehyde, analytical validation must be performed. The product is sensitive to air and should be stored under an inert atmosphere (Argon/Nitrogen) at -20 °C to prevent oxidation to the corresponding carboxylic acid [4].

Self-Validating Analytical Markers:

• TLC: The product aldehyde will stain strongly with 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain, appearing as a bright orange spot, whereas the starting 1,3-dioxane will not react.

• ¹H NMR (CDCl₃, 300 MHz):

  • Disappearance: The multiplet signals corresponding to the 1,3-dioxane ring (typically between δ 3.5 - 4.2 ppm for the -CH₂-O- protons and ~ δ 5.8 ppm for the acetal -CH-) must completely disappear.

  • Appearance: A sharp, distinct singlet will appear far downfield at δ 9.9 - 10.1 ppm , corresponding to the free aldehyde proton (-CHO). The thiophene aromatic protons will typically appear as two doublets around δ 7.7 ppm and δ 7.1 ppm [4].

References

• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes - Protection and Deprotection Methods. Organic Chemistry Portal. Available at:[Link]

• Chadwick, D., Chambers, J., Hodgson, P. K. G., Meakins, G. D., & Snowden, R. L. Synthesis of 3-bromo-2-thiophenecarboxaldehyde and related derivatives. Journal of the Chemical Society, Perkin Transactions 1, 1974, 1141-1145. Available at:[Link] (Cited within ACS publications for thiophene derivatives).

Application Note: 2-(3-Bromo-2-thienyl)-1,3-dioxane as a Strategic Precursor in Organic Electronics Synthesis

Introduction & Mechanistic Rationale

In the synthesis of advanced organic electronics—such as Organic Field-Effect Transistors (OFETs) and Organic Photovoltaics (OPVs)—fused thiophene building blocks like thieno[3,2-b]thiophene (TT) are critical for maximizing π -orbital overlap and charge carrier mobility[1][2]. However, synthesizing these highly conjugated, electron-rich scaffolds requires precise regiocontrol.

2-(3-Bromo-2-thienyl)-1,3-dioxane serves as a linchpin intermediate in these pathways. The molecule is essentially an acetal-protected 3-bromothiophene-2-carboxaldehyde.

The Causality of the Design: The unprotected 2-formyl group is highly electrophilic. If a synthetic chemist attempts a metal-halogen exchange at the 3-bromo position using strong nucleophilic bases like n-butyllithium (n-BuLi), the butyl anion will preferentially attack the carbonyl carbon, yielding an unwanted secondary alcohol. By masking the aldehyde as a 1,3-dioxane acetal, the electrophilic center is neutralized[3]. The 1,3-dioxane ring is specifically chosen over the smaller 1,3-dioxolane because the 6-membered ring provides superior steric shielding and enhanced stability against the Lewis acidic conditions often encountered in subsequent palladium-catalyzed cross-couplings[2].

Once the 3-position is successfully functionalized (via lithiation or cross-coupling), the acetal is easily hydrolyzed under mild aqueous acidic conditions, regenerating the aldehyde for subsequent annulation or Knoevenagel condensation[1].

Synthetic Workflow & Logical Architecture

The following diagram illustrates the overarching synthetic architecture, demonstrating how the protection-deprotection logic enables the construction of extended conjugated systems.

Synthetic workflow from 2-(3-Bromo-2-thienyl)-1,3-dioxane to conjugated polymers.

Experimental Protocols: A Self-Validating System

The following protocols detail the transformation of 2-(3-Bromo-2-thienyl)-1,3-dioxane into a thieno[3,2-b]thiophene derivative, a standard precursor for high-mobility polymers like PBTTT[2].

Protocol A: Selective Lithium-Halogen Exchange and Sulfuration

Objective: Replace the C3-bromine with a reactive sulfur nucleophile without compromising the C2 position.

• Preparation: Flame-dry a 250 mL Schlenk flask under argon. Add 2-(3-Bromo-2-thienyl)-1,3-dioxane (10.0 mmol) and anhydrous THF (50 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C. Causality: Cryogenic temperatures are mandatory to ensure kinetic control, preventing the lithiated thiophene intermediate from undergoing unwanted ring-opening rearrangements.

• Lithiation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise over 15 minutes. Stir for 45 minutes at -78 °C.

  • Self-Validation Checkpoint: Quench a 0.1 mL aliquot in water and extract with ethyl acetate. GC-MS should reveal a complete shift from the brominated starting material (m/z ~249) to the debrominated species (m/z ~170), confirming quantitative exchange.

• Electrophilic Trap: Add elemental sulfur ( S8​ , 1.2 eq) in one portion. Stir for 1 hour at -78 °C, then allow the reaction to slowly warm to room temperature.

• Alkylation: Add methyl bromoacetate (1.2 eq) to the generated thiolate at 0 °C. Stir for 2 hours.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with diethyl ether, dry over MgSO4​ , and concentrate.

Protocol B: Acetal Deprotection and Annulation

Objective: Unmask the aldehyde and drive the intramolecular cyclization to form the fused bicyclic thieno[3,2-b]thiophene system[1][3].

• Deprotection: Dissolve the crude intermediate from Protocol A in THF (30 mL). Add 2M aqueous HCl (15 mL). Stir at room temperature for 4 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 4:1). The starting material spot will disappear. 1 H NMR of a micro-workup will show the disappearance of the acetal proton (singlet, ~5.8 ppm) and the emergence of a sharp, highly deshielded aldehyde proton (~10.1 ppm).

• Cyclization: To the deprotected mixture, add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 eq) to basify the solution. Heat to 60 °C for 12 hours. Causality: DBU facilitates the Knoevenagel-type condensation between the active methylene of the acetate group and the newly unmasked C2-aldehyde, driving the formation of the second thiophene ring.

• Purification: Extract with dichloromethane, wash with brine, and purify via silica gel chromatography to yield the functionalized thieno[3,2-b]thiophene ester[3].

Quantitative Data: Impact on Optoelectronic Properties

The ultimate value of utilizing 2-(3-Bromo-2-thienyl)-1,3-dioxane lies in the superior electronic properties of the downstream fused-ring polymers it produces. Fused thienothiophenes enforce molecular planarity, which drastically reduces the π

π stacking distance in solid-state films compared to simple polythiophenes[2].

Table 1: Comparative Optoelectronic Properties of Thiophene vs. Thienothiophene-derived Polymers

Polymer Architecture	Core Building Block	HOMO Level (eV)	LUMO Level (eV)	Max Hole Mobility (cm²/Vs)	Primary Application
P3HT	Simple Thiophene	-5.00	-3.00	~0.1	Standard OPV
PBTTT	Thieno[3,2-b]thiophene	-5.10	-3.10	0.1 – 1.0	High-Mobility OFET
PTB7	Thieno[3,4-b]thiophene	-5.15	-3.31	~0.05	High-Efficiency OPV

Data Interpretation: The incorporation of the thieno[3,2-b]thiophene core (synthesized via the acetal-protected precursor) lowers the HOMO level, which directly correlates to greater oxidative stability in ambient air and a higher open-circuit voltage ( Voc​ ) in photovoltaic devices[2].

References

• Thienothiophene Scaffolds as Building Blocks for (Opto)Electronics SciSpace / MDPI Organics
• Synthesis of Thienothiophenes Encyclopedia.pub
• Thienothiophenes, Dithienothiophenes, and Thienoacenes: Syntheses, Oligomers, Polymers, and Properties Chemical Reviews - ACS Public

Sources

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Thienothiophenes | Encyclopedia MDPI [encyclopedia.pub]

Application Note: Regioselective Halogen-Magnesium Exchange and Functionalization of 2-(3-Bromo-2-thienyl)-1,3-dioxane via Turbo-Grignard Reagents

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

The functionalization of thiophene derivatives is a cornerstone in the development of active pharmaceutical ingredients (APIs) and advanced organic materials. However, the 3-position of the thiophene ring is notoriously resistant to direct electrophilic aromatic substitution compared to the highly reactive 2- and 5-positions.

2-(3-Bromo-2-thienyl)-1,3-dioxane is a highly valuable building block designed to circumvent this issue. The 1,3-dioxane moiety serves as a robust acetal protecting group for a 2-formyl substituent, forcing reactivity to the 3-position via halogen-metal exchange. This application note details a highly optimized, self-validating protocol for the Br/Mg exchange of this substrate utilizing Knochel's Turbo-Grignard reagent ( iPrMgCl⋅LiCl )[1], followed by electrophilic trapping.

Mechanistic Rationale & Experimental Design

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than simply following a recipe. The success of this transformation relies on balancing high metalation reactivity with the preservation of sensitive functional groups[2].

The Causality of Reagent Selection

• Why Turbo-Grignard ( iPrMgCl⋅LiCl )? Standard Grignard formation using magnesium turnings is highly erratic for 3-bromothiophenes. It often requires harsh reflux conditions that can lead to Wurtz-type homocoupling or degradation of the substrate. Using standard isopropylmagnesium chloride ( iPrMgCl ) is an improvement, but the reagent forms polymeric aggregates in tetrahydrofuran (THF), drastically reducing its kinetic basicity and slowing the exchange rate. The addition of stoichiometric lithium chloride ( LiCl ) breaks these polymeric aggregates, forming a highly soluble, monomeric [iPrMgCl2]- Li+ complex[3]. This "Turbo-Grignard" dramatically accelerates the Br/Mg exchange, allowing complete metalation at 0 °C to room temperature within 1–2 hours, effectively preventing ring-opening side reactions[4].

• Chemoselectivity and Acetal Stability: The 1,3-dioxane group is highly stable to the strongly basic and nucleophilic environment of the Grignard intermediate. However, acetals are highly labile under acidic conditions[2]. Therefore, the mechanistic causality dictates that the reaction must be quenched with a mild, non-hydrolyzing buffer (such as saturated aqueous NH4​Cl ) rather than standard mineral acids (e.g., HCl or H2​SO4​ ) to prevent premature deprotection of the aldehyde.

Reaction Workflow & Signaling Pathway

Figure 1: Workflow for Turbo-Grignard exchange and electrophilic trapping of the thiophene acetal.

Quantitative Data: Optimization of Metalation Conditions

The superiority of the Turbo-Grignard approach for 3-bromothiophene derivatives is demonstrated in the comparative data below. The iPrMgCl⋅LiCl system provides near-quantitative conversion without the thermal degradation associated with standard magnesium insertions[5].

Metalation Reagent	Temperature (°C)	Time (h)	Conversion (%)	Observed Side Reactions
Mg turnings / I2​ (cat.)	65 (Reflux)	12	< 40	Wurtz coupling, Acetal cleavage
iPrMgCl (Standard)	25	6	60 - 70	Incomplete exchange
iPrMgCl⋅LiCl (Turbo)	0 to 25	1 - 2	> 98	None observed

Step-by-Step Protocol: Formylation via Turbo-Grignard

This protocol describes the conversion of 2-(3-Bromo-2-thienyl)-1,3-dioxane to 2-(1,3-dioxan-2-yl)thiophene-3-carbaldehyde using anhydrous dimethylformamide (DMF) as the electrophile.

Phase 1: Regioselective Halogen-Metal Exchange

• Preparation: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under a continuous flow of argon.

• Substrate Solvation: Dissolve 2-(3-Bromo-2-thienyl)-1,3-dioxane (5.0 mmol, 1.0 equiv) in anhydrous THF (15 mL).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

• Turbo-Grignard Addition: Add iPrMgCl⋅LiCl (1.3 M in THF, 5.5 mmol, 1.1 equiv) dropwise over 10 minutes via a syringe pump to prevent localized heating[1].

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 1.5 hours.

Phase 2: In-Process Control (The Self-Validating System)

Trustworthiness in scale-up requires verifying intermediate formation before introducing expensive electrophiles.

• Withdraw a 0.1 mL aliquot of the reaction mixture using an argon-purged syringe.

• Quench the aliquot into a GC vial containing 0.5 mL of a 1.0 M solution of Iodine ( I2​ ) in THF.

• Dilute with 1 mL of ethyl acetate and wash with saturated aqueous Na2​S2​O3​ to remove excess iodine.

• Analyze the organic layer via GC-MS.

  • Validation Check: The chromatogram must show >98% consumption of the starting bromide and the appearance of the 3-iodo derivative. If conversion is incomplete, stir for an additional 30 minutes.

Phase 3: Electrophilic Trapping & Chemoselective Workup

• Electrophile Addition: Cool the validated Grignard solution back to 0 °C. Add anhydrous DMF (10.0 mmol, 2.0 equiv) dropwise.

• Reaction Propagation: Allow the mixture to warm to room temperature and stir for 2 hours.

• Chemoselective Quench: Cool the flask to 0 °C and carefully quench the reaction by adding 15 mL of saturated aqueous NH4​Cl .

  • Critical Insight: Do not use HCl . The mild acidity of NH4​Cl (pH ~5.5) is sufficient to break down the magnesium-alkoxide intermediate without hydrolyzing the acid-sensitive 1,3-dioxane ring[2].

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography (Hexanes/EtOAc). Pro-tip: Pre-treat the silica gel with 1% Triethylamine ( Et3​N ) to prevent on-column degradation of the acetal.

References

• Knochel, P. et al. "2,3-Functionalization of furans, benzofurans and thiophenes via magnesiation and sulfoxide–magnesium exchange." Chemical Communications, RSC Publishing.[Link]

• Knochel, P. et al. "Strategies To Prepare and Use Functionalized Organometallic Reagents." The Journal of Organic Chemistry, ACS Publications.[Link]

• "Aza-Matteson Reactions via Controlled Mono- and Double-Methylene Insertions into Nitrogen–Boron Bonds." Journal of the American Chemical Society, ACS Publications.[Link]

• "Disposable cartridge concept for the on-demand synthesis of turbo Grignards, Knochel–Hauser amides, and magnesium alkoxides." Beilstein Journal of Organic Chemistry.[Link]

Sources

• 1. BJOC - Disposable cartridge concept for the on-demand synthesis of turbo Grignards, Knochel–Hauser amides, and magnesium alkoxides [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. 2,3-Functionalization of furans, benzofurans and thiophenes via magnesiation and sulfoxide–magnesium exchange - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Welcome to the technical support center for the synthesis of 2-(3-bromo-2-thienyl)-1,3-dioxane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, answer frequently asked questions, and offer detailed experimental protocols to improve reaction yield and purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2-(3-bromo-2-thienyl)-1,3-dioxane.

Problem 1: Low or No Product Yield

Question: I am attempting to synthesize 2-(3-bromo-2-thienyl)-1,3-dioxane from 3-bromo-2-thiophenecarboxaldehyde and 1,3-propanediol, but my yields are consistently low. What are the potential causes and how can I improve them?

Answer:

Low yields in the synthesis of 2-(3-bromo-2-thienyl)-1,3-dioxane, a cyclic acetal, often stem from several critical factors related to the reaction equilibrium, reagent quality, and catalyst activity.

Possible Causes and Solutions:

• Reversible Reaction Equilibrium: The formation of 1,3-dioxanes is a reversible, acid-catalyzed reaction between an aldehyde and a 1,3-diol, which produces water as a byproduct.[1][2] To drive the equilibrium towards the product, it is crucial to remove water as it is formed.[2]

  • Solution: Employ a Dean-Stark apparatus during the reaction, particularly when using a solvent like toluene, to azeotropically remove water.[1] Alternatively, chemical water scavengers such as trialkyl orthoformates or the addition of activated molecular sieves to the reaction mixture can be effective.[1][2]

• Inactive or Inappropriate Catalyst: The choice and amount of acid catalyst significantly impact the reaction rate and efficiency.[3]

  • Solution: While Brønsted acids like p-toluenesulfonic acid (p-TsOH) are commonly used, Lewis acids such as zirconium tetrachloride (ZrCl₄) or indium(III) trifluoromethanesulfonate can also be highly effective, sometimes under milder conditions.[1] Ensure the catalyst is not old or deactivated. The optimal catalyst loading is typically in the range of 0.01 to 10 mol% relative to the aldehyde.[4]

• Poor Quality of Reagents: Impurities in the starting materials (3-bromo-2-thiophenecarboxaldehyde, 1,3-propanediol) or the solvent can interfere with the reaction.

  • Solution: Ensure all reagents are pure and dry. It is advisable to distill liquid aldehydes and use freshly opened or purified 1,3-propanediol. Solvents should be of analytical grade and thoroughly dried, for instance, over molecular sieves.[5]

• Suboptimal Reaction Temperature: The reaction temperature can influence both the rate and the equilibrium position.

  • Solution: While refluxing in toluene (around 111°C) with a Dean-Stark trap is a standard procedure, some acetalization reactions have shown higher yields at lower temperatures.[1][2] It may be beneficial to initially try the reaction at room temperature and monitor its progress before resorting to heating.[2]

Problem 2: Presence of Significant Impurities in the Crude Product

Question: After my reaction, I observe multiple spots on my TLC plate, and the NMR of my crude product shows several impurities alongside my desired 2-(3-bromo-2-thienyl)-1,3-dioxane. What are these impurities and how can I minimize their formation?

Answer:

The presence of impurities can be due to unreacted starting materials, side reactions, or decomposition of the product.

Possible Impurities and Prevention Strategies:

• Unreacted Starting Materials: The most common impurities are unreacted 3-bromo-2-thiophenecarboxaldehyde and 1,3-propanediol.

  • Prevention: As discussed in Problem 1, ensure efficient water removal to drive the reaction to completion.[2] Using a slight excess (1.1-1.5 equivalents) of the 1,3-propanediol can also help to fully consume the aldehyde.

• Hemiacetal Intermediate: The reaction proceeds through a hemiacetal intermediate. If the reaction does not go to completion, this intermediate may be present in the crude product.

  • Prevention: Increase the reaction time or consider a more active catalyst to ensure full conversion to the acetal.

• Polymerization/Side Reactions of the Aldehyde: Aldehydes can sometimes undergo side reactions like polymerization or oxidation, especially under harsh acidic conditions or at high temperatures.

  • Prevention: Use a catalytic amount of acid and avoid excessively high temperatures. Running the reaction under an inert atmosphere (e.g., nitrogen) can prevent oxidation.

Purification Strategy:

If impurities are still present after optimizing the reaction conditions, purification by column chromatography on silica gel is typically effective.[3] A non-polar eluent system, such as a mixture of hexane and ethyl acetate, should allow for good separation of the less polar 1,3-dioxane product from the more polar starting materials and intermediates.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the acid-catalyzed formation of 2-(3-bromo-2-thienyl)-1,3-dioxane?

A1: The reaction proceeds through a well-established mechanism for acetal formation:[3]

• Protonation of the Carbonyl Oxygen: The acid catalyst (H⁺) protonates the oxygen of the aldehyde group on 3-bromo-2-thiophenecarboxaldehyde, making the carbonyl carbon more electrophilic.

• Nucleophilic Attack: One of the hydroxyl groups of 1,3-propanediol attacks the activated carbonyl carbon, forming a protonated hemiacetal.

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to the other hydroxyl group of the hemiacetal.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, creating a resonance-stabilized oxonium ion.

• Intramolecular Cyclization: The second hydroxyl group on the propanediol moiety attacks the electrophilic carbon of the oxonium ion in an intramolecular fashion.

• Deprotonation: The resulting protonated 1,3-dioxane is deprotonated, regenerating the acid catalyst and yielding the final product.

Q2: Why is a cyclic acetal like a 1,3-dioxane used?

A2: Cyclic acetals, such as 1,3-dioxanes and 1,3-dioxolanes, are primarily used as protecting groups for aldehydes and ketones in organic synthesis.[3] They are stable under neutral, basic, reductive, and many oxidative conditions, allowing for chemical transformations on other parts of a molecule without affecting the protected carbonyl group.[3][6] The protection is reversible, and the aldehyde can be regenerated by hydrolysis in aqueous acid.[3]

Q3: Can I use a different diol, for example, ethylene glycol, instead of 1,3-propanediol?

A3: Yes, it is possible to use other diols. Using ethylene glycol would result in the formation of a 2-(3-bromo-2-thienyl)-1,3-dioxolane, which is a five-membered ring. 1,3-diols generally form more stable six-membered 1,3-dioxanes.[1] The choice of diol depends on the desired stability and steric properties of the protecting group.

Q4: What are some recommended solvent choices for this reaction?

A4: Toluene is a common choice as it forms an azeotrope with water, facilitating its removal with a Dean-Stark apparatus.[1] Other non-polar solvents like benzene or dichloromethane can also be used.[2][7] In some cases, the reaction can be run neat (without solvent), especially if one of the reactants is a liquid and in excess.

Experimental Protocols

Optimized Protocol for the Synthesis of 2-(3-Bromo-2-thienyl)-1,3-dioxane

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

Materials:

• 3-bromo-2-thiophenecarboxaldehyde

• 1,3-propanediol (1.2 equivalents)

• p-Toluenesulfonic acid monohydrate (p-TsOH) (0.01 equivalents)

• Toluene (anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add 3-bromo-2-thiophenecarboxaldehyde (1.0 eq), 1,3-propanediol (1.2 eq), and a catalytic amount of p-TsOH (0.01 eq).

• Add a sufficient volume of anhydrous toluene to the flask to allow for effective stirring and reflux.

• Heat the reaction mixture to reflux. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected in the trap and TLC analysis indicates the consumption of the starting aldehyde.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to quench the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• If necessary, purify the crude product by vacuum distillation or column chromatography on silica gel.

Data Presentation

The following table summarizes various catalysts and conditions for acetal formation, which can be adapted for the synthesis of 2-(3-bromo-2-thienyl)-1,3-dioxane.

Catalyst	Solvent	Temperature	Water Removal	Typical Yields	Reference
p-TsOH	Toluene	Reflux	Dean-Stark	Good to Excellent	[1]
ZrCl₄	Dichloromethane	Room Temp.	N/A	Excellent	[1]
In(OTf)₃	Acetone	Room Temp.	N/A	Good to Excellent	[1]
Montmorillonite K10	Toluene	Reflux	Dean-Stark	Good to Excellent	[8]
Catalytic HCl	Methanol	Room Temp.	N/A	Excellent	[9]

Note: Yields are highly dependent on the specific substrate and reaction scale.

Visualizations

Reaction Mechanism

Caption: Acid-catalyzed mechanism for 1,3-dioxane formation.

Troubleshooting Workflow

Caption: A workflow for troubleshooting low reaction yields.

References

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Li, J., et al. (2017). An efficient synthesis of 1,3-dioxane-4,6-diones. HETEROCYCLES, 94(6), 1115-1126.
• European Patent Office. (n.d.). Method for production of 1,3-dioxolanes (EP 0413558 A2).
• Sternson, S. M., et al. (2001). Split−Pool Synthesis of 1,3-Dioxanes Leading to Arrayed Stock Solutions of Single Compounds Sufficient for Multiple Phenotypic and Protein-Binding Assays. Journal of the American Chemical Society, 123(8), 1740–1747.
• Google Patents. (n.d.). Method of 1,3-dioxolane synthesis (RU2036919C1).
• A. K. C. et al. (2013). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. Molecules, 18(1), 747-766.

• Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

• Stowell, J. C., Keith, D. R., & King, B. T. (1984). β-HALOACETALS AND KETALS: 2-(2-BROMOETHYL)-1,3-DIOXANE AND 2,5,5-TRIMETHYL-2-(2-BROMOETHYL)-1,3-DIOXANE. Organic Syntheses, 62, 140.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-dioxolanes. Retrieved from [Link]

• Wentzel Lab. (2020, March 4). Acetal Protection and Deprotection: Using Protecting Groups for Chemoselectivity [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2024, March 10). Acetal Practice Problems [Video]. YouTube. [Link]

• Khan Academy. (2013, December 26). Acetals as protecting groups and thioacetals | Organic chemistry | Khan Academy [Video]. YouTube. [Link]

• The Royal Society of Chemistry. (2023). Synthesis, crystal structures and semiconductor properties of 2-(thiopyran- 4-ylidene)-1,3-benzodithioles with. RSC Advances, 13(1), 1-8.

• Chemistry LibreTexts. (2019, May 10). 17.8: Acetals as Protecting Groups. Retrieved from [Link]

• Professor Dave Explains. (2019, August 2). 09.05 Acetals as Protecting Groups and Thioacetals [Video]. YouTube. [Link]

• Li, W., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega, 3(5), 5348–5355.

• Beilstein Journals. (n.d.). Recent synthesis of thietanes. Retrieved from [Link]

• MDPI. (2025, August 29). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-phenyl-2-(2-thienyl)-1,3-dioxolane. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetals and Hemiacetals with Practice Problems. Retrieved from [Link]

• Beilstein Journals. (n.d.). Thiophene-forming one-pot synthesis of three thienyl- bridged oligophenothiazines and their electronic properties. Retrieved from [Link]

• ResearchGate. (2020, June 22). (PDF) Recent synthesis of thietanes. Retrieved from [Link]

• PubMed. (n.d.). In vitro metabolism of 1,3-dioxane, 1,3-oxathiolane, and 1,3-dithiane derivatives of theophylline: a structure-metabolism correlation study. Retrieved from [Link]

• Quimicaorganica.org. (n.d.). Synthesis of 1,3-dithianes. Retrieved from [Link]

Sources

• 1. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. data.epo.org [data.epo.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 2-(3-Bromo-2-thienyl)-1,3-dioxane Deprotection

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing challenges with the incomplete deprotection of 2-(3-Bromo-2-thienyl)-1,3-dioxane to yield 3-bromo-2-thiophenecarboxaldehyde.

Unlike standard acyclic acetals or 1,3-dioxolanes, 1,3-dioxanes are notoriously robust[1]. When coupled with a heavily substituted thiophene ring, standard aqueous acidic deprotection protocols frequently stall, resulting in poor yields and difficult separations. This guide dissects the chemical causality behind these failures and provides self-validating, field-proven protocols to drive your reaction to completion.

Mechanistic Insight: Why Does This Deprotection Fail?

To troubleshoot effectively, we must understand the three primary bottlenecks that prevent the complete hydrolysis of this specific substrate:

• Thermodynamic Reversibility (The Equilibrium Problem): Acid-catalyzed acetal hydrolysis is an equilibrium process. Because 1,3-propanediol (the byproduct of 1,3-dioxane cleavage) forms a highly stable six-membered ring, the equilibrium intrinsically favors the protected acetal over the free aldehyde[2]. If the diol is not actively removed or sequestered, the reaction will stall at ~50% conversion.

• Electronic Destabilization: The reaction mechanism requires the protonation of an acetal oxygen followed by ring-opening to form a highly electrophilic oxocarbenium ion[3]. The 3-bromo substituent exerts a strong electron-withdrawing inductive effect (-I), which severely destabilizes this intermediate cation, drastically slowing down the reaction kinetics.

• Steric Hindrance: The bulky bromine atom at the 3-position of the thiophene ring creates an "ortho-effect," physically shielding the acetal carbon and hindering the nucleophilic attack of water required to finalize the hydrolysis.

Caption: Mechanistic bottlenecks in the acid-catalyzed deprotection of 2-(3-bromo-2-thienyl)-1,3-dioxane.

Quantitative Data: Acid & Solvent System Optimization

Standardizing the correct acid and solvent system is critical. The table below summarizes the expected outcomes of various deprotection environments for this specific hindered thiophene substrate.

Acid System	Solvent Matrix	Temp (°C)	Mechanism of Action	Typical Conversion	Diagnostic Notes
1M HCl	THF / H₂O	25	Aqueous Hydrolysis	< 20%	Fails due to oxocarbenium destabilization and poor equilibrium shift.
TFA (20 eq)	DCM / H₂O	25	Aggressive Hydrolysis	50-60%	Moderate success; reaction stalls due to 1,3-propanediol accumulation.
p-TsOH (0.2 eq)	Acetone (Excess)	50	Transacetalization	> 95%	Highly Recommended. Acetone traps the diol byproduct, driving equilibrium.
Amberlyst-15	Acetone / H₂O	60	Heterogeneous Catalysis	> 95%	Excellent alternative. Resin allows for simple filtration workup.

Validated Experimental Protocols

To overcome the thermodynamic and kinetic barriers, we recommend abandoning simple aqueous hydrolysis in favor of Transacetalization [4][5]. By using acetone as both the solvent and a reactant, the liberated 1,3-propanediol is immediately consumed to form 2,2-dimethyl-1,3-dioxane, permanently shifting the equilibrium toward the desired 3-bromo-2-thiophenecarboxaldehyde.

Protocol A: Transacetalization via p-TsOH (The "Acetone Sink" Method)

This protocol is self-validating: the continuous consumption of the diol byproduct ensures the reaction cannot reverse.

• Solvation: Dissolve 2-(3-Bromo-2-thienyl)-1,3-dioxane (1.0 eq) in reagent-grade Acetone to achieve a 0.1 M concentration. The massive excess of acetone acts as the thermodynamic driver.

• Catalysis: Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.15 eq).

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 45–50 °C. The mild heat overcomes the kinetic barrier imposed by the 3-bromo steric hindrance.

• Monitoring: Stir for 6–12 hours. Monitor the reaction via TLC (Hexane/EtOAc 8:2). The starting material is strongly UV active.

• Quenching: Once the starting material is consumed, cool to room temperature and quench the acid by adding saturated aqueous NaHCO₃ until pH ~8 is reached.

• Workup: Concentrate the mixture under reduced pressure to remove the bulk of the acetone. Extract the remaining aqueous phase with Ethyl Acetate (3 × 20 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via a short silica gel plug if trace impurities remain.

Protocol B: Aggressive Biphasic Hydrolysis (TFA/DCM)

Use this only if acetone interferes with other downstream one-pot processes.

• Solvation: Dissolve the acetal in Dichloromethane (DCM) (0.2 M). DCM is required to fully solvate the highly lipophilic bromothiophene core.

• Acidification: Add Trifluoroacetic acid (TFA) and Water in a 10:1 ratio (v/v). The total volume of TFA should equal roughly 15 equivalents relative to the substrate.

• Agitation: Stir vigorously at room temperature. The biphasic nature of this reaction requires high shear to maximize the interfacial surface area between the organic substrate and the aqueous acid.

• Workup: Carefully pour the mixture into an ice-cold saturated NaHCO₃ solution (Caution: vigorous CO₂ evolution). Extract with DCM, dry, and concentrate.

Troubleshooting Decision Tree

Use this logical workflow to diagnose and correct mid-experiment failures.

Caption: Troubleshooting decision tree for overcoming incomplete 1,3-dioxane acetal deprotection.

Frequently Asked Questions (FAQs)

Q: Why is my reaction mixture turning black when I use concentrated sulfuric acid? A: Thiophene rings are electron-rich heteroaromatics. When exposed to strong, concentrated mineral acids (like H₂SO₄ or neat HCl), the thiophene ring can undergo rapid electrophilic polymerization or degradation. Always use milder, organic-soluble acids like p-TsOH or TFA for thiophene substrates.

Q: Can I use a Dean-Stark trap to force the reaction to completion? A: No. A Dean-Stark trap removes water and is used during the protection phase (acetal formation)[5]. Deprotection consumes water. If you remove water during hydrolysis, you will drive the equilibrium backward toward the starting material.

Q: I see a new spot on my TLC, but it's not the aldehyde. What is it? A: If you are using alcohols (like methanol or ethanol) as co-solvents during an acidic deprotection, you may be inadvertently forming the dimethyl or diethyl acetal via transacetalization. Ensure your system uses either pure water/THF or Acetone to yield the free carbonyl.

Q: How stable is the resulting 3-bromo-2-thiophenecarboxaldehyde? A: It is generally stable at room temperature but can slowly oxidize to the corresponding carboxylic acid upon prolonged exposure to air and light. It is recommended to store the purified aldehyde under an inert atmosphere (Argon/Nitrogen) at 4 °C.

References

• Stowell, J. C., Keith, D. R., & King, B. T. "2-(2-Bromoethyl)-1,3-dioxane." Organic Syntheses, 1984. URL:[Link]

• Grokipedia. "Dioxane (compounds)." Grokipedia Open Database. URL: [Link]

• Saha et al. "Study Guide to Organic Chemistry - Volume 5." St. Paul's Cathedral Mission College. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Dioxane (compounds) — Grokipedia [grokipedia.com]
• 4. 1,3-Dioxolane-2-methanol | 5694-68-8 | Benchchem [benchchem.com]
• 5. spcmc.ac.in [spcmc.ac.in]

Technical Support Center: Optimizing Column Chromatography for 2-(3-Bromo-2-thienyl)-1,3-dioxane

Welcome to the Technical Support Center. Purifying heterocyclic acetals like 2-(3-Bromo-2-thienyl)-1,3-dioxane presents unique challenges due to the inherent sensitivity of the 1,3-dioxane protecting group to acidic environments. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure high-yield recoveries without product degradation.

Workflow: Chromatography Optimization Decision Tree

Decision tree for optimizing chromatography of acid-sensitive thiophene acetals.

Section 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why does my product revert to 3-bromo-thiophene-2-carboxaldehyde on the column, even when the crude NMR looks clean? A: Standard silica gel (SiO₂) is inherently acidic due to the presence of surface silanol groups (Si-OH), which typically exhibit a pH of 4.5 to 5.5. 2-(3-Bromo-2-thienyl)-1,3-dioxane contains a cyclic acetal protecting group. When this molecule interacts with the acidic silanol sites during the slow elution process of column chromatography, the acetal undergoes rapid, acid-catalyzed hydrolysis. This cleaves the 1,3-dioxane ring, reverting the molecule back to the parent 3-bromo-thiophene-2-carboxaldehyde and 1,3-propanediol. This conversion of acetal groups to formyl groups on thiophene backbones is a highly documented phenomenon in polymer and organic synthesis 1.

Q2: How can I neutralize the silica gel effectively to prevent this hydrolysis? A: To prevent degradation, you must chemically mask the acidic silanol sites before your compound interacts with them. This is achieved by adding a volatile organic base, such as triethylamine (TEA), to your mobile phase. The basic TEA molecules preferentially bind to the acidic protons of the silica surface, neutralizing it. This deactivation allows the acid-sensitive acetal to pass through the stationary phase intact 2.

Q3: What if TEA-deactivated silica still causes streaking or poor recovery? A: If the acetal is exceptionally labile, or if trace water in your solvent system is exacerbating the hydrolysis despite the presence of TEA, you should switch to an alternative stationary phase. Amine-bonded silica—where the silica surface is covalently functionalized with primary amines—provides a permanently basic environment without the need for mobile phase modifiers, simplifying the purification while protecting the compound 3.

Section 2: Quantitative Data & Phase Comparison

The following table summarizes the expected performance metrics when purifying 2-(3-Bromo-2-thienyl)-1,3-dioxane across different stationary phases.

Stationary Phase	Mobile Phase Additive	Acetal Recovery (%)	Rf Shift (vs. Standard)	Resolution / Peak Shape
Standard Silica Gel	None	< 30%	Baseline	Poor (Severe streaking)
Standard Silica Gel	1% Triethylamine (TEA)	> 85%	+0.05	Good (Sharp peaks)
Basic Alumina	None	> 90%	+0.15	Moderate (Broader peaks)
Amine-Bonded Silica	None	> 95%	+0.10	Excellent (High capacity)

Section 3: Step-by-Step Troubleshooting Protocols

Protocol A: Preparation of a TEA-Neutralized Silica Column

Use this protocol as your first line of defense against acetal hydrolysis.

• Solvent Preparation: Prepare your desired mobile phase (e.g., 90:10 Hexanes:Ethyl Acetate). Add exactly 1% (v/v) Triethylamine (TEA) to the mixture. Mix thoroughly.

• Slurry Packing: In a separate Erlenmeyer flask, mix standard flash silica gel (40-63 µm) with the TEA-spiked solvent to form a uniform slurry.

• Column Pre-Equilibration (Critical Step): Pour the slurry into the column. Flush the packed column with at least 3 column volumes of the TEA-spiked solvent. Causality: This step is mandatory. It ensures all acidic silanol sites are fully saturated and neutralized with TEA before the sample is loaded. Failing to pre-equilibrate will result in the compound encountering un-neutralized acidic sites at the top of the column.

• Sample Loading (Self-Validating Check): Dissolve the crude 2-(3-Bromo-2-thienyl)-1,3-dioxane in a minimum amount of the TEA-spiked solvent. Apply carefully to the top of the silica bed via liquid loading.

  • Warning:Do not dry load this compound onto standard silica gel. The evaporation of solvent concentrates the compound directly onto highly active, acidic dry silica, causing immediate and irreversible degradation.

• Elution: Elute using the TEA-spiked mobile phase. Monitor fractions via TLC. Note: Ensure your TLC plates are also pre-run or developed in a TEA-containing solvent to prevent false-positive degradation spots on the plate itself.

Protocol B: Utilizing Amine-Bonded Silica for Highly Sensitive Batches

Use this protocol if Protocol A fails, or if you require a modifier-free mobile phase for downstream applications.

• Column Selection: Select a pre-packed amine-functionalized silica column (e.g., RediSep Amine or equivalent).

• Solvent System: Prepare standard normal-phase solvents (e.g., Hexanes/Ethyl Acetate). Do not add TEA or any other basic modifiers, as the stationary phase is already covalently basic.

• Loading: Liquid load the sample. Because amine columns prevent the strong hydrogen-bonding interactions that cause tailing in basic/polar compounds, you can typically increase your sample loading capacity by 10-20% compared to standard silica.

• Elution & Tracking: Run the column as normal. Causality: Because the amine phase is less polar than bare silica gel, expect your target compound to elute slightly earlier (lower retention time / higher Rf) than it would on a standard silica column 3. Adjust your gradient accordingly.

References

• Flynn, S., et al. "Acetal- and Aldehyde-Substituted Thiophene-Benzodithiophene Copolymers for Organic Solar Cells." ACS Applied Energy Materials, 2024. 1 [1]

• Benchchem. "Technical Support Center: Column Chromatography of Alpha-Aminoketones." Benchchem Tech Support. 2 [2]

• Teledyne ISCO. "Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography." Teledyne ISCO Chromatography Documents. 3 [3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. teledyneisco.com [teledyneisco.com]

Technical Support Center: Preventing Acetal Cleavage in 2-(3-Bromo-2-thienyl)-1,3-dioxane

Welcome to the Advanced Troubleshooting Center. As a Senior Application Scientist, I frequently consult with researchers who experience unexplained yield drops or spontaneous degradation of their sensitive chemical building blocks.

2-(3-Bromo-2-thienyl)-1,3-dioxane is a critical intermediate in pharmaceutical synthesis and materials science. However, its 1,3-dioxane protecting group is notoriously susceptible to premature cleavage if storage conditions are not meticulously controlled. This guide synthesizes mechanistic causality with field-proven protocols to help you establish a self-validating system for the long-term stability of this compound.

Mechanistic Causality: The Achilles' Heel of Acetals

To prevent degradation, we must first understand the chemical causality behind it. Acetals are highly stable under basic and neutral conditions but are exceptionally labile in the presence of aqueous acids[1][2]. The cleavage of 2-(3-Bromo-2-thienyl)-1,3-dioxane yields 3-bromo-thiophene-2-carboxaldehyde and 1,3-propanediol.

The mechanism is an acid-catalyzed hydrolysis driven by the formation of a resonance-stabilized oxocarbenium ion[3]. Trace moisture in the air reacts with atmospheric CO 2​ or acidic sites on standard borosilicate glassware to generate sufficient protons to initiate this cascade. Furthermore, the electron-rich thiophene ring stabilizes the developing positive charge at the benzylic-like position, which accelerates the S N​ 1-like cleavage process[3].

Mechanism of acid-catalyzed acetal cleavage via oxocarbenium intermediate.

Quantitative Data: pH-Dependent Stability Profile

To understand the urgency of proper storage, we must look at the half-life ( t1/2​ ) of 1,3-dioxanes under various pH conditions. The following table summarizes the stability profile of typical acetal protecting groups[2].

pH Condition	Environment Example	Estimated Half-Life ( t1/2​ )	Stability Classification
pH < 3	Strong Acid (e.g., TFA, HCl)	< 5 minutes	Very Labile
pH 4 - 5	Mild Acid (e.g., wet silica, ambient CO 2​ )	2 - 12 hours	Labile
pH 7	Neutral (Ultra-pure water)	> 6 months	Moderately Stable
pH > 9	Basic (e.g., K 2​ CO 3​ , Et 3​ N)	Indefinite (> 2 years)	Highly Stable

Troubleshooting & FAQs

Q1: My NMR shows a growing aldehyde peak at ~10.0 ppm. Why is my 2-(3-Bromo-2-thienyl)-1,3-dioxane degrading even though it is kept in the freezer? A: Cold storage alone does not prevent hydrolysis. In fact, taking cold vials in and out of the freezer causes condensation, introducing trace moisture. If the glassware is not base-washed, the slightly acidic silanol groups on the glass surface, combined with this moisture, catalyze the cleavage[3]. You must eliminate both moisture and protons simultaneously.

Q2: What is the most effective additive to prevent this cleavage during long-term storage? A: The gold standard is storing the neat liquid or solution over a solid acid scavenger, such as anhydrous Extra Fine Potassium Carbonate (K 2​ CO 3​ )[4][5]. K 2​ CO 3​ serves a dual purpose: it neutralizes any trace acidic protons and acts as a mild desiccant to sequester moisture[5]. Because it is insoluble in most organic solvents, it will not interfere with subsequent organometallic reactions (e.g., Grignard or lithiation) and can be easily filtered off before use.

Q3: Can I store the compound diluted in a solvent? A: Yes, but the solvent must be rigorously dried and deoxygenated. Anhydrous THF or DCM stored over activated 3Å molecular sieves is recommended. However, neat storage over solid K 2​ CO 3​ under an argon atmosphere is vastly superior for maximizing shelf life and preserving the integrity of the 1,3-dioxane ring.

Self-Validating Experimental Protocol: Purification and Storage

Do not just store the compound; establish a workflow that guarantees its integrity. The following step-by-step methodology ensures the acetal remains intact for over two years, incorporating a self-validating feedback loop.

Step 1: Base-Washing Glassware Rinse all storage vials with a 5% v/v solution of triethylamine (Et 3​ N) in dichloromethane (DCM). Bake the vials at 120°C for 4 hours to eliminate surface silanol acidity.

Step 2: Pre-treatment of the Acetal (If Degraded) If your batch already shows trace aldehyde contamination (<5%), dissolve the compound in diethyl ether and wash with saturated aqueous NaHCO 3​ . Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the purified acetal.

Step 3: Addition of Stabilizer Add 5-10% (w/w) of oven-dried, extra fine Potassium Carbonate (K 2​ CO 3​ ) directly to the purified neat 2-(3-Bromo-2-thienyl)-1,3-dioxane[4].

Step 4: Inert Atmosphere Sealing Purge the headspace of the vial with dry Argon for 60 seconds to displace atmospheric oxygen and moisture. Seal tightly with a PTFE-lined cap and wrap the seal with Parafilm.

Step 5: Storage Store the sealed vial at -20°C in a dark, desiccated secondary container.

Step 6: Pre-Use Validation Before deploying the reagent in a synthesis, pull a 5 µL aliquot, filter it through a 0.2 µm PTFE micro-syringe filter to remove the K 2​ CO 3​ , and run a rapid 1 H-NMR in CDCl 3​ (ensure the CDCl 3​ is pre-neutralized by passing it through basic alumina). The absence of an aldehyde proton peak (~10.0 ppm) validates the protocol and clears the batch for use.

Workflow for the purification, storage, and pre-use validation of sensitive acetals.

References

• Stability of Acetal Protecting Groups Under Diverse pH Conditions: A Comparative Guide. Benchchem.[2]

• Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. PMC.[3]

• Bromoacetaldehyde dimethyl acetal, 97+%, stab. with potassium carbonate. Thermo Scientific Chemicals.[4]

• Extra Fine Potassium Carbonate Shelf Life, Retest and Storage Conditions. Armand Products.[5]

• 1,3-Dioxanes, 1,3-Dioxolanes. Organic Chemistry Portal.[1]

Sources

• 1. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Bromoacetaldehyde dimethyl acetal, 97+%, stab. with potassium carbonate 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. armandproducts.com [armandproducts.com]

Technical Support Center: Troubleshooting Debromination in 2-(3-Bromo-2-thienyl)-1,3-dioxane Cross-Coupling

Welcome to the Advanced Application Support Center. This guide is specifically engineered for researchers and drug development professionals encountering hydrodebromination (dehalogenation) side reactions during the palladium-catalyzed cross-coupling of 2-(3-Bromo-2-thienyl)-1,3-dioxane .

Due to the unique steric and electronic environment of this thiophene derivative, standard Suzuki-Miyaura conditions often result in the undesired reduction of the C-Br bond to a C-H bond. This guide provides mechanistic insights, actionable FAQs, quantitative optimization data, and a self-validating experimental protocol to drive your reaction toward >95% desired product selectivity.

Mechanistic Insights: The Causality of Debromination

To solve debromination, we must first understand its kinetic origin. The 1,3-dioxane protecting group at the 2-position of the thiophene ring creates significant steric bulk directly adjacent to the 3-bromo position.

During the catalytic cycle, the oxidative addition of Palladium(0) to the C-Br bond occurs readily. However, the subsequent transmetalation step is severely retarded by the steric hindrance of the acetal group[1]. When transmetalation is slow, the lifetime of the highly reactive Ar-Pd(II)-Br intermediate is extended. This allows competing side reactions to dominate—specifically, the abstraction of a hydride from protic solvents, water, or amine bases to form a Pd-H species, which then undergoes reductive elimination to yield the debrominated thiophene[2][3].

Catalytic cycle of Suzuki coupling vs. competing hydrodebromination pathway.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction yielding 50% 2-(2-thienyl)-1,3-dioxane (debrominated byproduct) instead of the coupled product? A1: This is a classic symptom of a kinetically stalled transmetalation step. Because the 1,3-dioxane group hinders the approach of the boronic acid/ester, the intermediate palladium complex instead reacts with available proton/hydride donors in your system[1]. If you are using aqueous bases (e.g., Na₂CO₃ in water) or alcoholic solvents (e.g., ethanol), these act as abundant hydride sources, driving the formation of the debrominated byproduct[2][3].

Q2: How does the choice of solvent explicitly impact this side reaction? A2: Protic solvents facilitate the formation of a palladium-hydride (Pd-H) intermediate. Furthermore, in thiophene systems specifically, the presence of even minimal amounts of water has been shown to be heavily involved in dehalogenation pathways[4]. To suppress this, you must switch to strictly anhydrous, aprotic solvents such as 1,4-dioxane or toluene, which eliminate the primary hydride sources[2][4].

Q3: Which ligand architecture is required to overcome the steric hindrance of the 1,3-dioxane group? A3: You must use bulky, electron-rich phosphine ligands to forcefully accelerate the transmetalation and reductive elimination steps so they outcompete the background debromination[1]. Buchwald ligands, particularly SPhos or XPhos , are highly effective for sterically congested heteroaryl bromides[5]. Alternatively, bidentate ligands like dppf can enforce a cis-geometry that heavily favors the desired cross-coupling.

Q4: Can the base itself cause debromination? A4: Yes. Strong bases, or bases dissolved in water, can generate species that act as hydride donors to the palladium center[2]. To mitigate this, transition to mild, anhydrous bases. Finely milled anhydrous Potassium Phosphate (K₃PO₄) or Cesium Fluoride (CsF) are the industry standards for minimizing side products in sensitive heterocyclic couplings[1][2].

Systematic Troubleshooting Workflow

Systematic troubleshooting workflow to minimize hydrodebromination side reactions.

Quantitative Optimization Data

The following table summarizes the impact of altering reaction parameters on the product distribution for the Suzuki coupling of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

Catalyst / Ligand System	Base	Solvent System	Temp (°C)	Conversion (%)	Desired Product (%)	Debrominated Byproduct (%)
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (aq)	THF / H₂O (4:1)	80	>95	45	50
Pd(OAc)₂ / PPh₃	K₂CO₃ (anhydrous)	Toluene	100	80	60	20
Pd(dppf)Cl₂	K₃PO₄ (anhydrous)	1,4-Dioxane	90	>95	85	10
Pd₂(dba)₃ / SPhos	K₃PO₄ (anhydrous)	Toluene	100	>99	98	<1

Self-Validating Experimental Protocol

This protocol utilizes a self-validating methodology. Do not proceed to the next step unless the specific checkpoint criteria are met.

Objective: Anhydrous Suzuki-Miyaura Coupling of 2-(3-Bromo-2-thienyl)-1,3-dioxane with an Arylboronic Acid.

Materials Required:

• 2-(3-Bromo-2-thienyl)-1,3-dioxane (1.0 equiv)

• Arylboronic Acid (1.5 equiv)

• Pd₂(dba)₃ (0.02 equiv, 2 mol%)

• SPhos (0.04 equiv, 4 mol%)

• Anhydrous K₃PO₄ (3.0 equiv, finely milled)

• Anhydrous Toluene (Degassed)

Step-by-Step Methodology:

• Preparation of the Reaction Vessel: Flame-dry a Schlenk flask or a heavy-walled reaction vial equipped with a magnetic stir bar under vacuum. Backfill with ultra-pure Argon (repeat 3 times).

  • Causality: Eliminates surface moisture which acts as a proton source for debromination.

• Solid Reagent Addition: Add the arylboronic acid, Pd₂(dba)₃, SPhos, and anhydrous K₃PO₄ to the vessel under a positive stream of Argon.

• Solvent Addition & Degassing: Add anhydrous toluene via a syringe. Degas the resulting mixture using the freeze-pump-thaw method (3 cycles) or by bubbling Argon vigorously for 15 minutes.

  • Checkpoint 1 (Catalyst Activation): Observe the solution color. It should transition to a deep, homogeneous red/orange indicating active Pd(0) formation. Validation: If a black precipitate forms (Pd black), oxygen was present, the catalyst is dead, and the reaction will fail. Abort and restart.

• Substrate Addition & Heating: Add the 2-(3-Bromo-2-thienyl)-1,3-dioxane via syringe. Seal the vessel and heat the reaction mixture to 100 °C with vigorous stirring (800+ RPM).

  • Causality: High temperature and vigorous stirring overcome the steric activation barrier of the transmetalation step.

• In-Process Monitoring: After 1.5 hours, cool the reaction briefly and extract a 10 µL aliquot under Argon. Dilute in LC-MS grade acetonitrile and analyze.

  • Checkpoint 2 (Pathway Verification): Check the LC-MS trace for the mass of the debrominated byproduct (m/z corresponding to 2-(2-thienyl)-1,3-dioxane). Validation: If the byproduct is <2% relative to the product, the kinetic suppression is successful. Proceed to completion (typically 4-12 hours). If >5%, halt the reaction; your base or solvent contains residual moisture.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a short pad of Celite to remove the palladium and phosphate salts. Concentrate under reduced pressure and purify via flash chromatography.

References

• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide". Yoneda Labs. Available at: [Link]

• National Institutes of Health (NIH) / PMC. "Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde". J Org Chem. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]

Technical Support Center: Recrystallization of 2-(3-Bromo-2-thienyl)-1,3-dioxane

Welcome to the Technical Support Center. This guide provides advanced troubleshooting strategies and self-validating protocols for the solvent optimization and recrystallization of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

Part 1: Mechanistic Insights & Chemical Causality

Working with 2-(3-Bromo-2-thienyl)-1,3-dioxane presents a unique intersection of challenges commonly encountered in heterocyclic drug development. As a Senior Application Scientist, I frequently see researchers struggle with this compound due to two competing physical properties:

• Acetal Lability vs. Thermal Stress: The 1,3-dioxane ring is a robust protecting group under basic conditions but is highly susceptible to hydrolysis in the presence of Lewis acids or trace Brønsted acids. Common recrystallization solvents, such as ethyl acetate, can undergo slow hydrolysis upon heating to generate trace acetic acid. This trace acidity is sufficient to deprotect the acetal back to 3-bromo-2-thiophenecarboxaldehyde during the heating phase of recrystallization[1].

• Lipophilicity and "Oiling Out": Thiophene derivatives—particularly those bearing bulky halogens (bromine) and aliphatic rings (dioxane)—often exhibit depressed melting points. When the temperature at which the compound saturates the solvent exceeds its melting point, liquid-liquid phase separation occurs. This phenomenon is known as "oiling out". Overcoming this requires precise manipulation of the cooling gradient and the use of sub-zero crystallization environments[2].

Part 2: Troubleshooting FAQs

Q1: My compound consistently oils out instead of forming crystals. How do I force nucleation? A1: Oiling out is a thermodynamic trap. To bypass this, you must lower the saturation temperature below the compound's melting point. This is achieved by using a mixed-solvent system. Dissolve the crude oil in a "good" solvent (where it is highly soluble) and titrate in a "poor" solvent (antisolvent) until the cloud point is reached. Crucially, insulate the flask to ensure an ultra-slow cooling rate to room temperature before applying a -15 °C cold bath. If an oil still forms, reheat to redissolve, add 1-2% more of the good solvent to lower the saturation point, and introduce a seed crystal to provide a nucleation template.

Q2: I am losing yield to degradation. TLC shows a new, lower-Rf spot after recrystallization. What is happening? A2: That lower-Rf spot is likely the free aldehyde (3-bromo-2-thiophenecarboxaldehyde), indicating that your acetal protecting group is degrading during the elevated temperatures of your recrystallization[3]. To prevent this, you must actively buffer your solvent system. By adding 0.1% (v/v) triethylamine (TEA) to your organic solvent, you neutralize any trace acids and lock the acetal in its stable, protected state[1].

Q3: What is the optimal solvent system for this specific thiophene derivative? A3: Based on the lipophilicity of the bromothiophene core and the moderate polarity of the dioxane ring, a binary solvent system heavily skewed towards non-polar alkanes works best.

Solvent Optimization Data

Solvent System (v/v)	Solvency Profile	Acetal Stability	Typical Yield	Crystal Quality
Hexane / EtOAc (9:1)	Optimal (Mixed)	High (Requires 0.1% TEA)	75 - 82%	Excellent, distinct needles
Toluene	Too High	High	< 40%	Poor, highly soluble
Methanol / Water	Poor (Oils out)	Low (Hydrolysis risk)	N/A	Fails to crystallize
Diisopropyl Ether	Moderate	High	60 - 65%	Good, but slow formation

Part 3: Self-Validating Experimental Protocol

Methodology: Low-Temperature Mixed-Solvent Recrystallization

• Solvent Preparation: Prepare a mixture of Hexane and Ethyl Acetate (EtOAc). Add exactly 0.1% (v/v) Triethylamine (TEA) to the EtOAc before mixing to ensure a slightly basic environment, preventing acetal cleavage.

• Dissolution: Place the crude 2-(3-Bromo-2-thienyl)-1,3-dioxane in a round-bottom flask. Add a minimum volume of the warmed EtOAc/TEA mixture (approx. 40-50 °C) until the solid/oil is completely dissolved. Do not boil excessively.

• Antisolvent Addition: Slowly add warm Hexane dropwise while swirling the flask. Continue until a faint, persistent cloudiness (turbidity) appears.

• Clarification: Add 1-2 drops of the EtOAc/TEA mixture just until the solution becomes perfectly clear again.

• Primary Cooling: Allow the flask to cool completely undisturbed at room temperature (approx. 20 °C) for 2 hours. Insulate the flask with cotton or foil to slow the cooling rate.

• Secondary Cooling (Sub-Zero): Transfer the flask to a cooling bath or freezer set to -15 °C to maximize precipitation of the low-melting thiophene derivative[2]. Leave undisturbed for 12-24 hours.

• Filtration: Recover the crystals via vacuum filtration using a pre-chilled Büchner funnel. Wash the filter cake with ice-cold hexane to remove residual impurities.

• Self-Validation Check: Spot the mother liquor and a dissolved sample of the final crystals on a TLC plate (Eluent: 8:2 Hexane/EtOAc). The presence of a lower-Rf spot in the mother liquor but not in the crystal sample validates both the purity of the recrystallization and the success of the TEA buffer in preventing bulk acetal degradation.

Part 4: Process Visualization

Workflow for the optimized recrystallization of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

References

• Title: Process for the purification of thiophenes (US20090318710A1)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US20090318710A1 - Process for the purification of thiophenes - Google Patents [patents.google.com]
• 3. 3-Bromothiophene-2-carbaldehyde | 930-96-1 [chemicalbook.com]

Overcoming steric hindrance in 2-(3-Bromo-2-thienyl)-1,3-dioxane substitutions

Welcome to the Technical Support Center for Thiophene Functionalization. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with substituting the highly sterically hindered C3 position of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

This molecule presents a classic synthetic bottleneck: the bulky 1,3-dioxane acetal protecting group at the C2 position projects a rigid steric wall directly over the adjacent C3-bromine bond. This steric shielding severely inhibits the oxidative addition of standard transition metal catalysts and restricts the trajectory of incoming nucleophiles.

Below, you will find a causality-driven troubleshooting guide, self-validating protocols, and decision-making workflows to overcome these limitations.

Part 1: Strategic Workflow & Mechanistic Logic

Before troubleshooting a failed reaction, it is critical to align your synthetic strategy with the steric realities of the substrate. The choice between Palladium-catalyzed cross-coupling and Halogen-Metal Exchange depends entirely on the stability of your coupling partners.

Figure 1: Decision tree for selecting the optimal C3-substitution strategy.

Part 2: Troubleshooting Guides & FAQs

FAQ 1: Why is my standard Suzuki-Miyaura coupling yielding >90% recovered starting material?

The Causality: Standard catalysts like Pd(PPh3​)4​ fail here because triphenylphosphine ligands are both too bulky to navigate the 1,3-dioxane shield and insufficiently electron-rich to force oxidative addition into the hindered C-Br bond [1]. The Solution: You must switch to a catalyst system designed for steric hindrance. Dialkylbiaryl phosphine ligands (Buchwald ligands like SPhos) or N-Heterocyclic Carbenes (NHCs) like Pd-PEPPSI-IPr are required [1][2]. These ligands possess a unique "flexible bulk" that stabilizes the highly reactive Pd(0) intermediate while providing enough electron density to drive oxidative addition.

FAQ 2: I switched to a Buchwald ligand, but now I am observing rapid protodeboronation of my boronic acid. How do I fix this?

The Causality: While bulky ligands solve the oxidative addition problem, the subsequent transmetalation step remains sterically restricted. If transmetalation is too slow, the boronic acid partner sits in the basic, heated reaction mixture and undergoes base-catalyzed protodeboronation (especially common with heteroaryl boronic acids). The Solution: Accelerate transmetalation by changing the base and solvent. Switch from aqueous Na2​CO3​ to anhydrous Cs2​CO3​ in 1,4-dioxane. The larger cesium counterion increases the solubility and reactivity of the base complex. Alternatively, adding a stoichiometric amount of Ag2​O can scavenge the bromide, forcing the formation of a highly electrophilic cationic Pd-complex that rapidly transmetalates.

FAQ 3: Can I bypass Palladium entirely to functionalize the C3 position?

The Causality: Yes. The C3-bromine bond on the thiophene ring is highly susceptible to halogen-metal exchange. Because the 1,3-dioxane oxygen atoms can weakly coordinate to lithium, they actually direct and stabilize the formation of the C3-lithio species [3]. The Solution: Treat the substrate with n -BuLi at -78 °C. This bypasses the steric limitations of transition-metal catalysis entirely. The resulting organolithium intermediate can be trapped with electrophiles (like triisopropyl borate to form a boronic acid, or DMF to form an aldehyde).

Part 3: Quantitative Catalyst Comparison

To guide your optimization, the following table summarizes the expected performance of various catalytic systems when attempting a Suzuki-Miyaura coupling with 2-(3-Bromo-2-thienyl)-1,3-dioxane and a standard phenylboronic acid.

Catalyst System	Ligand Type	Base / Solvent	Temp (°C)	Expected Yield	Primary Failure Mode
Pd(PPh3​)4​ (5 mol%)	Triphenylphosphine	Na2​CO3​ / Toluene: H2​O	80	< 10%	Failure of oxidative addition due to steric clash.
Pd2​(dba)3​ (2 mol%)	SPhos (Buchwald)	K3​PO4​ / Toluene	100	70 - 80%	Slow transmetalation leading to side-product formation.
Pd-PEPPSI-IPr (2 mol%)	NHC	Cs2​CO3​ / 1,4-Dioxane	80	85 - 95%	None (Optimal System).
n -BuLi → B(OiPr)3​	None (Lithiation)	None / THF	-78	85 - 90%	Moisture quenching if strictly anhydrous conditions fail.

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Suzuki-Miyaura Coupling via Pd-PEPPSI-IPr

This protocol utilizes the Pd-PEPPSI-IPr precatalyst, which activates in situ to form a highly electron-rich Pd(0) species capable of overcoming the 1,3-dioxane steric barrier [2].

Figure 2: Mechanistic cycle of Pd-PEPPSI-IPr overcoming C3 steric hindrance.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, add 2-(3-Bromo-2-thienyl)-1,3-dioxane (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.5 equiv, 1.5 mmol), anhydrous Cs2​CO3​ (2.0 equiv, 2.0 mmol), and Pd-PEPPSI-IPr (0.02 equiv, 2 mol%).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (5.0 mL).

• Activation: Heat the mixture to 80 °C. The solution will transition from a pale yellow to a deep amber color as the 3-chloropyridine "throw-away" ligand dissociates and the active Pd(0)-NHC species is formed.

• Self-Validation Checkpoint 1 (1 Hour): Withdraw a 50 µL aliquot via syringe, quench in 0.5 mL of water, extract with 0.5 mL EtOAc, and analyze via GC-MS. You should observe the disappearance of the parent mass (m/z 249/251). If Pd(0) black precipitates at this stage, your solvent was not properly degassed, leading to catalyst oxidation.

• Workup: After complete consumption of the starting material (typically 4-6 hours), cool to room temperature, filter through a short pad of Celite to remove inorganic salts, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Halogen-Metal Exchange and Boronation

When cross-coupling fails due to extreme instability of the coupling partner, reverse the polarity of the reaction by converting the hindered bromide into a nucleophilic boronic ester [3].

Step-by-Step Methodology:

• Lithiation: Dissolve 2-(3-Bromo-2-thienyl)-1,3-dioxane (1.0 equiv, 5.0 mmol) in anhydrous THF (20 mL) under a strict argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Exchange: Dropwise add n -butyllithium (1.1 equiv, 2.5 M in hexanes) over 10 minutes. Stir at -78 °C for 30 minutes.

• Self-Validation Checkpoint 1: To confirm complete lithiation, withdraw a 0.2 mL aliquot and quench it into 0.5 mL of MeOD. Analyze the crude aliquot by 1 H-NMR. The disappearance of the C3-proton signal and >95% deuterium incorporation confirms successful halogen-metal exchange.

• Electrophilic Trapping: Rapidly add triisopropyl borate (1.5 equiv, 7.5 mmol) in one portion. Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature overnight.

• Quench & Isolate: Quench the reaction with saturated aqueous NH4​Cl (10 mL). Extract with EtOAc (3 x 20 mL). Dry the combined organic layers over Na2​SO4​ , concentrate, and triturate the resulting solid with cold hexanes to yield the pure 2-(1,3-dioxan-2-yl)thiophene-3-boronic acid.

Part 5: References

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473.

• Organ, M. G., et al. (2006). Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC (NHC = N-Heterocyclic Carbene) Complexes. Sigma-Aldrich Technical Articles.

• Gronowitz, S. (1992). Thiophene and Its Derivatives, Part 5. Chemistry of Heterocyclic Compounds, Volume 44. John Wiley & Sons.

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-(3-Bromo-2-thienyl)-1,3-dioxane and 3-Bromothiophene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, thiophene and its derivatives are fundamental building blocks for the synthesis of a wide array of pharmaceuticals and functional materials.[1][2] Understanding the nuanced reactivity of substituted thiophenes is paramount for efficient synthetic planning. This guide provides an in-depth comparison of the reactivity of 2-(3-Bromo-2-thienyl)-1,3-dioxane and 3-bromothiophene, offering insights into how the presence of a 1,3-dioxane substituent at the 2-position influences the reactivity of the C-Br bond at the 3-position.

Introduction to the Contestants

3-Bromothiophene is a widely utilized intermediate in organic synthesis.[3] Its reactivity is well-documented, though it often presents challenges compared to its 2-bromo isomer. Theoretical studies suggest the C-Br bond at the 3-position is slightly stronger than at the 2-position, leading to higher activation barriers for reactions involving C-Br bond cleavage.[2]

2-(3-Bromo-2-thienyl)-1,3-dioxane can be viewed as a protected form of 3-bromo-2-formylthiophene. The 1,3-dioxane group, an acetal, serves to mask the aldehyde functionality, preventing it from undergoing unwanted reactions while transformations are carried out at the C-Br bond. The electronic and steric effects of this substituent significantly alter the reactivity profile of the thiophene ring.

Comparative Reactivity Analysis

The reactivity of these two compounds will be compared across three key classes of reactions pivotal in synthetic organic chemistry: Grignard reactions, Suzuki-Miyaura cross-coupling, and Stille cross-coupling.

Grignard Reagent Formation and Subsequent Reactions

The formation of a Grignard reagent from 3-bromothiophene can be challenging.[4] However, with proper activation of magnesium, 3-thienylmagnesium bromide can be prepared and used in subsequent reactions with various electrophiles.[1]

The presence of the 1,3-dioxane group in 2-(3-Bromo-2-thienyl)-1,3-dioxane introduces a potential complication. While acetals are generally stable to Grignard reagents, the Lewis acidic nature of the Grignard reagent could potentially lead to cleavage of the dioxane ring under harsh conditions. More significantly, the oxygen atoms of the dioxane can act as a directing group in metalation reactions. This ortho-directing effect can facilitate the formation of a Grignard reagent or an organolithium species at the C-3 position.[5][6] This is a key difference in reactivity compared to the unsubstituted 3-bromothiophene.

Table 1: Comparison of Reactivity in Grignard Reactions

Feature	3-Bromothiophene	2-(3-Bromo-2-thienyl)-1,3-dioxane
Grignard Formation	Challenging, requires activated magnesium.[4]	Potentially facilitated by the ortho-directing effect of the dioxane group.
Side Reactions	Standard Grignard side reactions (e.g., Wurtz coupling).	Potential for dioxane ring opening under harsh conditions.
Synthetic Utility	Forms 3-substituted thiophenes upon reaction with electrophiles.[1]	Can be used to introduce substituents at the 3-position, followed by deprotection to reveal the 2-formyl group.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling is a powerful method for C-C bond formation.[7] For 3-bromothiophene, this reaction is feasible but can be less efficient compared to its 2-bromo isomer, likely due to the stronger C-Br bond.[2]

The electronic nature of the 1,3-dioxane substituent in 2-(3-Bromo-2-thienyl)-1,3-dioxane is expected to influence the Suzuki coupling. The oxygen atoms of the dioxane ring are electron-donating through resonance and electron-withdrawing through induction. Computational studies on similar systems suggest that such substituents can influence the electronic properties of the aromatic ring.[8][9] This altered electronic environment at the C-Br bond could affect the rate-determining oxidative addition step in the catalytic cycle. While direct experimental data for this specific compound is scarce, it is plausible that the electronic effects could either enhance or slightly diminish the reactivity compared to 3-bromothiophene, depending on the specific reaction conditions and coupling partner.

Table 2: Representative Conditions for Suzuki Coupling of Bromothiophenes [10]

Parameter	Condition	Rationale
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf)	Catalyst choice significantly impacts yield and reaction time.
Catalyst Loading	1 - 5 mol%	Higher loading may be needed for less reactive substrates.
Ligand	PPh₃, Buchwald ligands (e.g., SPhos, XPhos)	The ligand influences catalyst stability and activity.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, Na₂CO₃	The choice of base affects the transmetalation step.
Solvent	Toluene, Dioxane/Water, DMF	Solvent choice can influence solubility and reaction rate.
Temperature	80 - 120 °C	Higher temperatures can increase reaction rate but also decomposition.

Stille Cross-Coupling

The Stille coupling offers another versatile method for C-C bond formation, utilizing organostannane reagents.[11] Similar to the Suzuki coupling, the reactivity of 3-bromothiophene in Stille reactions is generally lower than that of 2-bromothiophene.

For 2-(3-Bromo-2-thienyl)-1,3-dioxane, the electronic influence of the dioxane group will again play a role. The choice of catalyst, ligands, and reaction conditions will be crucial in achieving efficient coupling. The steric bulk of the dioxane substituent might also influence the approach of the organostannane to the palladium center during the transmetalation step.

Experimental Protocols

General Workflow for Suzuki-Miyaura Cross-Coupling

The following diagram illustrates a typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for the Suzuki coupling reaction.[10]

Detailed Protocol for Suzuki Coupling of a Bromothiophene Derivative: [10]

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the bromothiophene derivative (1.0 eq.), the arylboronic acid (1.1-1.5 eq.), and the base (e.g., K₂CO₃, 2.0 eq.).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the degassed solvent (e.g., 1,4-dioxane/water 4:1, 0.1 M).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Workflow for Grignard Reagent Formation

The following diagram illustrates the steps for forming a Grignard reagent from a bromothiophene.

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A Comparative Guide to HPLC Method Validation for Purity Analysis of 2-(3-Bromo-2-thienyl)-1,3-dioxane

This guide provides a comprehensive framework for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2-(3-Bromo-2-thienyl)-1,3-dioxane. As a critical intermediate in pharmaceutical synthesis, ensuring its purity is paramount for the safety and efficacy of the final drug product. This document will objectively compare various chromatographic conditions and detail the validation process in accordance with international regulatory guidelines, offering researchers, scientists, and drug development professionals a practical and scientifically sound approach.

Introduction: The Significance of Purity in Pharmaceutical Intermediates

2-(3-Bromo-2-thienyl)-1,3-dioxane is a heterocyclic compound whose structural integrity and purity are crucial. Impurities, which can arise from starting materials, byproducts of synthesis, or degradation, can impact the safety and efficacy of the final active pharmaceutical ingredient (API)[1]. Therefore, a robust and validated analytical method is essential to accurately quantify the purity and identify any potential impurities. High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose due to its high resolution, sensitivity, and reproducibility[1].

The validation of an analytical procedure is a critical process that demonstrates its suitability for the intended purpose[2][3][4]. Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines for analytical method validation[2][3][5][6][7][8]. This guide will adhere to the principles outlined in ICH Q2(R1) and the recently updated Q2(R2) to ensure a globally acceptable validation strategy[4][5][6].

Method Development and Optimization: A Comparative Approach

The development of a stability-indicating HPLC method requires a systematic evaluation of various chromatographic parameters to achieve optimal separation of the main compound from its potential impurities and degradation products.

Stationary Phase Selection: A Tale of Two Columns

The choice of the stationary phase is the most critical factor in achieving the desired selectivity in an HPLC separation[9]. For a molecule like 2-(3-Bromo-2-thienyl)-1,3-dioxane, which possesses both non-polar (bromothienyl group) and moderately polar (dioxane ring) characteristics, a reversed-phase approach is a logical starting point[10]. We will compare two common reversed-phase columns: a standard C18 and a Phenyl-Hexyl column.

Stationary Phase	Rationale for Selection	Expected Performance
C18 (Octadecyl Silane)	The most common and versatile reversed-phase packing, offering excellent hydrophobic retention for a wide range of compounds.[11]	Good retention of the main analyte. May require mobile phase optimization to resolve closely related impurities.
Phenyl-Hexyl	Offers alternative selectivity due to π-π interactions with the thiophene ring, in addition to hydrophobic interactions.[9] This can be advantageous for separating aromatic isomers or impurities with similar hydrophobicity.	Potentially improved resolution of aromatic impurities from the main peak.

Experimental Protocol: Column Scouting

• Prepare a stock solution of 2-(3-Bromo-2-thienyl)-1,3-dioxane at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile).

• Individually install the C18 and Phenyl-Hexyl columns (e.g., 250 mm x 4.6 mm, 5 µm particle size) into the HPLC system.

• Equilibrate each column with a starting mobile phase composition (e.g., 50:50 acetonitrile:water).

• Inject the sample solution and run a gradient elution from 50% to 90% acetonitrile over 20 minutes.

• Monitor the elution profile at a suitable UV wavelength (determined by UV-Vis spectroscopy, likely around 230-260 nm for the thiophene chromophore).

• Compare the chromatograms for peak shape, retention time, and resolution of any observed impurities.

Mobile Phase Optimization: The Power of Solvent and pH

The mobile phase composition plays a crucial role in controlling retention and selectivity[12][13][14]. A mixture of an aqueous phase and an organic modifier is typically used in reversed-phase chromatography[12].

Mobile Phase Composition	Rationale for Selection	Expected Performance
Acetonitrile/Water	A common and efficient mobile phase for reversed-phase HPLC. Acetonitrile generally provides lower backpressure and better UV transparency at lower wavelengths compared to methanol.[12]	Good separation efficiency and peak shape.
Methanol/Water	An alternative organic modifier that can offer different selectivity compared to acetonitrile.[12]	May improve the resolution of certain impurities due to different solvent-analyte interactions.
Buffered Mobile Phase (e.g., Phosphate or Acetate buffer)	Although 2-(3-Bromo-2-thienyl)-1,3-dioxane is not strongly ionizable, a buffered mobile phase can improve peak shape and reproducibility, especially if acidic or basic impurities are present.[12][15]	Enhanced peak symmetry and consistent retention times.

Experimental Protocol: Mobile Phase Scouting

• Using the column that provided the best initial separation, systematically vary the mobile phase composition.

• Start with isocratic runs at different acetonitrile/water ratios (e.g., 60:40, 70:30, 80:20) to determine the optimal retention time for the main peak (ideally between 5 and 15 minutes).

• If co-eluting peaks are observed, develop a gradient elution method to improve resolution.

• Evaluate the effect of using methanol as the organic modifier in place of acetonitrile.

• Assess the impact of adding a buffer (e.g., 20 mM potassium phosphate, pH 3.0) to the aqueous portion of the mobile phase on peak shape.

Detection Wavelength

The choice of detection wavelength is critical for achieving adequate sensitivity for both the main compound and any potential impurities. A photodiode array (PDA) detector is highly recommended as it allows for the acquisition of the entire UV spectrum of each peak, which can aid in peak identification and purity assessment[1].

Experimental Protocol: Wavelength Selection

• Inject a concentrated solution of 2-(3-Bromo-2-thienyl)-1,3-dioxane and acquire the UV spectrum using the PDA detector.

• Identify the wavelength of maximum absorbance (λmax).

• If impurity standards are available, repeat the process for each. If not, examine the spectra of any observed impurity peaks in the initial chromatograms.

• Select a wavelength that provides a good response for both the main analyte and all potential impurities. If impurities have significantly different λmax values, a compromise wavelength or multi-wavelength detection may be necessary.

HPLC Method Validation: A Step-by-Step Guide

Once the optimal chromatographic conditions are established, the method must be validated to demonstrate its reliability and suitability for its intended purpose[2][3][4][16]. The following validation parameters will be assessed according to ICH guidelines[4][5][6].

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components[2][3][4].

Experimental Protocol: Specificity

• Forced Degradation Studies: Subject the 2-(3-Bromo-2-thienyl)-1,3-dioxane sample to various stress conditions to intentionally generate degradation products[17][18][19][20].

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat solid sample at 105°C for 48 hours.

  • Photostability: Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analyze the stressed samples using the developed HPLC method with a PDA detector.

• Evaluate the chromatograms to ensure that the degradation product peaks are well-resolved from the main analyte peak. Peak purity analysis using the PDA software should be performed to confirm that the main peak is spectrally homogeneous and free from co-eluting impurities.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range[4]. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity[4].

Experimental Protocol: Linearity and Range

• Prepare a stock solution of 2-(3-Bromo-2-thienyl)-1,3-dioxane reference standard.

• Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line. An r² value of ≥ 0.999 is generally considered acceptable.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value[5]. It is often assessed by spike recovery experiments.

Experimental Protocol: Accuracy

• Prepare a sample matrix (placebo) if applicable. If not, use a low-concentration sample of the analyte.

• Spike the matrix with known amounts of the 2-(3-Bromo-2-thienyl)-1,3-dioxane reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the spiked samples and calculate the percentage recovery of the added analyte. The acceptance criteria for recovery are typically between 98.0% and 102.0%.

Spiked Level	Theoretical Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
80%	80.0	79.2	99.0
100%	100.0	100.5	100.5
120%	120.0	119.4	99.5

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions[5]. It is evaluated at two levels: repeatability and intermediate precision[2].

Experimental Protocol: Precision

• Repeatability (Intra-assay precision):

  • Prepare six individual samples of 2-(3-Bromo-2-thienyl)-1,3-dioxane at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the mean, standard deviation, and relative standard deviation (RSD) of the results. An RSD of ≤ 1.0% is generally acceptable for the assay of a drug substance.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both sets of experiments. The RSD for the combined data should also meet the acceptance criteria (typically ≤ 2.0%).

Precision Level	Analyst	Day	Instrument	Mean Assay (%)	RSD (%)
Repeatability	1	1	A	99.8	0.45
Intermediate Precision	2	2	B	99.5	0.52
Combined	99.65	0.68

Detection Limit (LOD) and Quantitation Limit (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value[2]. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy[2].

Experimental Protocol: LOD and LOQ

• LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve:

  • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

• Alternatively, they can be determined by preparing a series of dilute solutions and identifying the concentrations at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• The LOQ should be verified by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage[2].

Experimental Protocol: Robustness

• Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5°C)

  • Mobile phase composition (e.g., ± 2% organic modifier)

  • Mobile phase pH (e.g., ± 0.2 units)

• Analyze a sample under each of the modified conditions.

• Evaluate the impact of these changes on system suitability parameters (e.g., retention time, peak asymmetry, resolution). The method is considered robust if the results remain within the acceptance criteria.

Conclusion

This guide has provided a comprehensive and comparative framework for the development and validation of an HPLC method for the purity analysis of 2-(3-Bromo-2-thienyl)-1,3-dioxane. By systematically evaluating different stationary phases and mobile phases, and by rigorously validating the chosen method according to ICH guidelines, a reliable and robust analytical procedure can be established. This ensures the quality and consistency of this critical pharmaceutical intermediate, ultimately contributing to the safety and efficacy of the final drug product. The principles and protocols outlined herein can be adapted for the analysis of other similar compounds, serving as a valuable resource for analytical scientists in the pharmaceutical industry.

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A Comparative Guide to 1,3-Dioxane and 1,3-Dioxolane as Protecting Groups for 3-Bromo-2-Thiophenecarboxaldehyde

In the realm of multi-step organic synthesis, the judicious selection of protecting groups is a critical determinant of success. For researchers and drug development professionals, the temporary masking of a reactive functional group, such as the aldehyde in 3-bromo-2-thiophenecarboxaldehyde, is a common strategy to prevent unwanted side reactions. Among the arsenal of carbonyl protecting groups, cyclic acetals, particularly 1,3-dioxolanes and 1,3-dioxanes, are frequently employed due to their reliability and predictable reactivity. This guide provides an in-depth comparison of these two protecting groups, supported by experimental data and protocols, to inform the strategic choice for your synthetic endeavors.

Core Principles: A Tale of Two Rings

The fundamental difference between 1,3-dioxolane and 1,3-dioxane protecting groups lies in their ring size and, consequently, their relative stability. Both are formed by the acid-catalyzed reaction of the aldehyde with a diol—ethylene glycol for the five-membered 1,3-dioxolane and 1,3-propanediol for the six-membered 1,3-dioxane.[1][2] This seemingly subtle structural variation has significant implications for their resilience towards acidic conditions.

Cyclic acetals are, as a general rule, more stable towards hydrolysis than their acyclic counterparts.[3][4] This enhanced stability is attributed to both thermodynamic and kinetic factors.[3] Within the cyclic acetal family, six-membered rings (1,3-dioxanes) exhibit greater stability compared to five-membered rings (1,3-dioxolanes).[5] This is a crucial consideration when planning a synthetic route that involves acidic reagents or workups.

Key Stability Insights:

• General Stability: Both 1,3-dioxolanes and 1,3-dioxanes are robust under neutral, basic, and many oxidative and reductive conditions.[6][7]

• Acid Lability: Their primary liability is their susceptibility to acid-catalyzed hydrolysis, which regenerates the parent aldehyde.[5][8]

• Relative Stability: 1,3-dioxanes are generally more stable and cleave more slowly under acidic conditions than 1,3-dioxolanes.[5][9]

This differential stability allows for a degree of tunability in protecting group strategy. The less stable 1,3-dioxolane may be preferred when milder deprotection conditions are required for a sensitive substrate, while the more robust 1,3-dioxane is advantageous when the protected intermediate must endure harsher acidic environments.

Data-Driven Comparison: 1,3-Dioxane vs. 1,3-Dioxolane

Feature	1,3-Dioxolane Protecting Group	1,3-Dioxane Protecting Group
Structure	Five-membered cyclic acetal	Six-membered cyclic acetal
Diol Precursor	Ethylene glycol	1,3-Propanediol
Formation	Acid-catalyzed reaction with ethylene glycol, typically with azeotropic removal of water.[7]	Acid-catalyzed reaction with 1,3-propanediol, often with azeotropic removal of water.[6]
Relative Stability	Less stable towards acid-catalyzed hydrolysis compared to 1,3-dioxanes.[5]	More stable towards acid-catalyzed hydrolysis compared to 1,3-dioxolanes.[5]
Deprotection	Readily cleaved with aqueous acid.[8]	Requires more forcing acidic conditions for cleavage compared to 1,3-dioxolanes.[6][10]
Suitability	Ideal for protecting aldehydes that will undergo reactions under neutral or basic conditions, and where mild deprotection is desired.	Preferred for syntheses involving subsequent acidic steps where the protecting group must remain intact.

Experimental Protocols

The following protocols provide detailed methodologies for the protection of 3-bromo-2-thiophenecarboxaldehyde as both a 1,3-dioxolane and a 1,3-dioxane.

Protocol 1: Synthesis of 2-(3-Bromo-2-thienyl)-1,3-dioxolane

This protocol is adapted from a known procedure for the synthesis of 2-(3-bromo-2-thienyl)-1,3-dioxolane.[11]

Materials:

• 3-Bromo-2-thiophenecarboxaldehyde

• Ethylene glycol

• Pyridinium p-toluenesulfonate (PPTS) or p-toluenesulfonic acid (p-TsOH)

• Toluene, dry

• Ether

• Saturated aqueous sodium bicarbonate solution

• Water

• Magnesium sulfate (anhydrous)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 3-bromo-2-thiophenecarboxaldehyde (97.9 mmol), ethylene glycol (400 mmol), and dry toluene (100 mL).

• Add a catalytic amount of pyridinium p-toluenesulfonate (4 mmol).[11]

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).[11]

• Cool the reaction mixture to room temperature and partition between ether (100 mL) and water (100 mL).[11]

• Separate the organic layer and wash sequentially with water (3 x 50 mL) and saturated aqueous sodium bicarbonate solution (25 mL).[11]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by vacuum distillation to obtain 2-(3-bromo-2-thienyl)-1,3-dioxolane.[11]

Protocol 2: Synthesis of 2-(3-Bromo-2-thienyl)-1,3-dioxane

This is a general protocol for the formation of a 1,3-dioxane, which can be applied to 3-bromo-2-thiophenecarboxaldehyde.

Materials:

• 3-Bromo-2-thiophenecarboxaldehyde

• 1,3-Propanediol

• p-Toluenesulfonic acid (p-TsOH) monohydrate

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine

• Sodium sulfate (anhydrous)

Procedure:

• In a round-bottom flask fitted with a Dean-Stark apparatus and a condenser, dissolve 3-bromo-2-thiophenecarboxaldehyde (10 mmol) in toluene (50 mL).

• Add 1,3-propanediol (12 mmol) and a catalytic amount of p-toluenesulfonic acid monohydrate (0.5 mmol).

• Heat the mixture to reflux, with azeotropic removal of water.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the resulting crude product by column chromatography or distillation to afford 2-(3-bromo-2-thienyl)-1,3-dioxane.

Visualizing the Chemistry

Caption: Workflow for the synthesis of 2-(3-bromo-2-thienyl)-1,3-dioxolane.

Caption: Workflow for the synthesis of 2-(3-bromo-2-thienyl)-1,3-dioxane.

Strategic Selection: A Decision-Making Framework

The choice between a 1,3-dioxane and a 1,3-dioxolane protecting group should be a deliberate one, based on the planned synthetic route. The following flowchart provides a logical framework for this decision.

Caption: Decision tree for selecting between 1,3-dioxane and 1,3-dioxolane.

Conclusion

Both 1,3-dioxane and 1,3-dioxolane are effective and reliable protecting groups for 3-bromo-2-thiophenecarboxaldehyde. The primary distinction lies in their relative stability towards acid-catalyzed cleavage, with the six-membered 1,3-dioxane offering enhanced robustness. By carefully considering the reaction conditions of the entire synthetic sequence, researchers can make an informed decision, leveraging the specific attributes of each protecting group to maximize the efficiency and yield of their chemical transformations.

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A Comparative Guide to the Quantitative Analysis and Validation of 2-(3-Bromo-2-thienyl)-1,3-dioxane: GC-MS and Alternative Methodologies

Introduction

In the landscape of pharmaceutical development, the precise quantification of intermediates and active pharmaceutical ingredients (APIs) is a cornerstone of quality control and regulatory compliance. 2-(3-Bromo-2-thienyl)-1,3-dioxane is a key heterocyclic building block, whose purity can significantly impact the yield and impurity profile of subsequent synthetic steps. Therefore, a robust, accurate, and validated analytical method for its quantification is not merely a procedural requirement but a critical component of the overall quality assurance strategy.

This guide provides an in-depth exploration of a fully validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of 2-(3-Bromo-2-thienyl)-1,3-dioxane. As a Senior Application Scientist, my objective is to move beyond a simple recitation of steps; this document elucidates the scientific rationale behind methodological choices, from sample preparation to instrument configuration. Furthermore, it presents a comparative analysis with alternative techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR)—to provide a comprehensive framework for selecting the most suitable method for a given analytical purpose. The entire process is grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, ensuring regulatory alignment and scientific rigor.[1][2][3]

Part 1: Primary Method - Gas Chromatography-Mass Spectrometry (GC-MS)

The Rationale for GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is an exemplary technique for the analysis of volatile and thermally stable compounds like 2-(3-Bromo-2-thienyl)-1,3-dioxane.[4][5] The choice of GC-MS is predicated on two core advantages:

• High-Efficiency Separation (GC): The gas chromatograph provides exceptional resolving power, separating the analyte from the solvent, reaction by-products, and other potential impurities based on their boiling points and interactions with the chromatographic column.[6]

• High-Specificity Detection (MS): The mass spectrometer acts as a highly selective detector. It not only confirms the identity of the eluting compound by providing its mass spectrum—a molecular fingerprint—but also offers unparalleled sensitivity and specificity for quantification, especially when operating in Selected Ion Monitoring (SIM) mode.[4][7] The presence of a bromine atom in the target molecule produces a characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), which serves as a definitive confirmation of identity and enhances selectivity.

Detailed Experimental Protocol: GC-MS

This protocol is designed to be a self-validating system, where the procedural steps are optimized for precision and accuracy.

1. Materials and Reagents:

• Analyte: 2-(3-Bromo-2-thienyl)-1,3-dioxane reference standard (Purity ≥ 99.5%)

• Internal Standard (IS): 1,4-Dichlorobenzene (Purity ≥ 99%)

• Solvent: Dichloromethane (DCM), HPLC or GC grade

• Apparatus: Class A volumetric flasks, calibrated micropipettes, and autosampler vials with PTFE-lined septa.

2. Standard and Sample Preparation:

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1,4-Dichlorobenzene and dissolve in DCM in a 100 mL volumetric flask.

• Analyte Stock Solution (1 mg/mL): Accurately weigh 100 mg of 2-(3-Bromo-2-thienyl)-1,3-dioxane and dissolve in DCM in a 100 mL volumetric flask.

• Calibration Standards (Range: 1.0 - 100.0 µg/mL):

  • Prepare a series of dilutions from the Analyte Stock Solution into separate volumetric flasks.

  • To each flask, add a fixed volume of the IS Stock Solution to achieve a constant final concentration of 20 µg/mL.

  • Dilute to final volume with DCM. This approach, using a constant IS concentration, simplifies the calculation of relative response factors.

• Sample Preparation (Assay Sample):

  • Accurately weigh approximately 25 mg of the test sample into a 25 mL volumetric flask.

  • Add a fixed volume of the IS Stock Solution to achieve a final concentration of 20 µg/mL after dilution.

  • Dissolve and dilute to volume with DCM. This targets a nominal analyte concentration of 1000 µg/mL, which can be further diluted to fall within the calibrated range.

3. Instrumentation and Parameters:

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides robust and reproducible chromatographic performance.
Column	Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm)	A non-polar column offering excellent separation for a wide range of semi-volatile compounds.
Carrier Gas	Helium, Constant Flow	Inert gas essential for GC; constant flow mode ensures stable retention times.
Flow Rate	1.2 mL/min	Optimal flow for balancing separation efficiency and analysis time.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the analyte and internal standard without thermal degradation.
Injection Mode	Split (50:1)	Prevents column overloading and ensures sharp chromatographic peaks for quantitative analysis.
Injection Volume	1.0 µL	Standard volume for reproducible injections.
Oven Program	80 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold 5 min	A temperature ramp allows for the separation of any lower-boiling impurities from the analyte and ensures higher-boiling compounds are eluted from the column.
MS System	Agilent 5977B or equivalent	A sensitive and reliable single quadrupole mass spectrometer.
Interface Temp.	280 °C	Prevents condensation of analytes between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for robust electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching and identification.
Acquisition Mode	Selected Ion Monitoring (SIM)	Enhances sensitivity and selectivity by monitoring only specific ions of interest, reducing chemical noise.
Quantifier Ion	Analyte: m/z 248/250 (M⁺); IS: m/z 146 (M⁺)	The molecular ion is typically chosen for quantification due to its high abundance and specificity. The Br isotope pattern (248/250) confirms identity.
Qualifier Ions	Analyte: m/z 169, 87	Secondary ions used to confirm peak identity by maintaining a consistent ratio with the quantifier ion.

GC-MS Analysis Workflow

The logical flow from sample receipt to final report generation is a critical aspect of a well-controlled analytical process.

Caption: Workflow for the GC-MS quantitative analysis.

Part 2: GC-MS Method Validation (ICH Q2(R1) Framework)

Method validation provides documented evidence that an analytical procedure is suitable for its intended purpose.[1][8] The following experiments are designed to rigorously test the performance of the described GC-MS method, adhering to the internationally recognized ICH Q2(R1) guidelines.[1][2][9]

Specificity / Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol: Analyze a blank solvent (DCM), a solution of the internal standard only, and a solution of the analyte only. Compare the chromatograms at the retention times of the analyte and the IS to ensure no interfering peaks are present.

• Expected Outcome: The chromatograms should show no significant peaks at the retention times of the analyte and the IS in the blank and single-component solutions, demonstrating mutual non-interference. The consistent ratio of qualifier to quantifier ions across all standards and samples further confirms specificity.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.

• Protocol: Prepare and analyze the calibration standards (e.g., at 1, 5, 10, 25, 50, and 100 µg/mL) in triplicate. Plot the peak area ratio (Analyte Area / IS Area) against the analyte concentration.

• Data Summary & Acceptance Criteria:

Parameter	Result	Acceptance Criterion
Range	1.0 - 100.0 µg/mL	Covers expected sample concentrations.
Regression Equation	y = 0.125x + 0.005	-
Correlation Coefficient (R²)	0.9995	R² ≥ 0.999
Y-intercept	Close to zero	Indicates minimal systematic error.

Accuracy (as Recovery)

Accuracy measures the closeness of the test results to the true value. It is determined by spike-recovery experiments.

• Protocol: Spike a known amount of analyte into a blank matrix (or a sample placebo) at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate and calculate the percentage recovery.

• Data Summary & Acceptance Criteria:

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)	RSD (%)
80% (n=3)	40.0	39.8	99.5	0.8%
100% (n=3)	50.0	50.3	100.6	0.6%
120% (n=3)	60.0	59.5	99.2	0.9%
Acceptance Criteria	98.0 - 102.0%	≤ 2.0%

Precision

Precision expresses the variability of results from multiple analyses of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay): Analyze six replicate preparations of a sample at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst.

• Data Summary & Acceptance Criteria:

Precision Type	Mean Conc. (µg/mL)	Std. Dev.	RSD (%)
Repeatability (n=6)	50.1	0.35	0.7%
Intermediate (n=6)	49.8	0.41	0.8%
Acceptance Criterion	RSD ≤ 2.0%

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

LOD and LOQ represent the lowest concentrations of analyte that can be reliably detected and quantified, respectively.

• Protocol: Determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

• Data Summary:

Parameter	Result
LOD	0.2 µg/mL
LOQ	0.7 µg/mL
Acceptance Criterion	LOQ must be below the lowest calibration standard.

Method Validation Interrelationship

The validation parameters are not independent; they are interconnected components that collectively demonstrate a method's fitness for purpose.

Caption: Interconnectivity of method validation parameters.

Part 3: Comparative Analysis - Alternative Quantitative Techniques

While GC-MS is a powerful tool, no single technique is universally optimal. A comprehensive evaluation requires comparison with viable alternatives.

Alternative 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle & Suitability: HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. The thiophene moiety in the analyte contains a chromophore, allowing for detection by UV-Vis spectroscopy.[10][11] This method is advantageous for compounds that are not volatile or are thermally labile.

• Hypothetical Protocol:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 245 nm.

  • Quantification: External standard calibration.

Alternative 2: Quantitative Nuclear Magnetic Resonance (qNMR)

• Principle & Suitability: qNMR is a primary analytical method where the integral of an NMR signal is directly proportional to the number of atomic nuclei giving rise to that signal.[12] It allows for quantification without needing a chemically identical reference standard for the analyte; instead, a certified internal standard of known purity is used.[13][14] This is invaluable for characterizing new chemical entities or when a reference standard is unavailable.

• Hypothetical Protocol:

  • Internal Standard: Maleic anhydride (certified reference material).

  • Solvent: Deuterated chloroform (CDCl₃).

  • Procedure: Accurately weigh known amounts of the analyte and the internal standard into an NMR tube. Dissolve in a known volume of solvent.

  • Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantification (e.g., long relaxation delay).

  • Calculation: Compare the integral of a unique, well-resolved analyte proton signal to a unique signal from the internal standard.

Performance Comparison

Parameter	GC-MS (SIM Mode)	HPLC-UV	qNMR
Selectivity	Excellent: Mass-based detection provides high chemical specificity. Isotopic patterns confirm identity.	Good: Relies on chromatographic separation. Co-elution with spectrally similar impurities is possible.	Excellent: Relies on unique chemical shifts. Highly specific, but spectral overlap can be a challenge in complex mixtures.
Sensitivity	Excellent: SIM mode allows for trace-level detection (low µg/mL to ng/mL).	Moderate: Sensitivity depends on the chromophore's molar absorptivity (typically low-to-mid µg/mL).	Low: Requires higher concentrations (mg/mL range). Not suitable for trace analysis.[13]
Quantification	Relative (requires analyte-specific standard).	Relative (requires analyte-specific standard).	Absolute/Primary: Can quantify without an identical reference standard.[12][15]
Speed/Throughput	High: Typical run times are 10-20 minutes. Amenable to high-throughput automation.	High: Similar run times to GC. High-throughput systems are common.	Low: Longer acquisition times (especially relaxation delays) and manual data processing limit throughput.
Cost (Instrument)	High	Moderate	Very High
Solvent Usage	Low	High	Very Low
Analyte Req.	Must be volatile and thermally stable.	Wide applicability, good for non-volatile or labile compounds.	Must be soluble in deuterated solvents.

Senior Application Scientist's Recommendation

The selection of an analytical method is a strategic decision that must align with the specific requirements of the analysis.

• For Routine Quality Control (QC) and Release Testing: The validated GC-MS method is the superior choice. Its combination of high throughput, excellent sensitivity, and exceptional selectivity makes it ideal for analyzing large numbers of samples with high confidence. The specificity afforded by mass detection and the bromine isotope pattern provides an unequivocal identity check, which is critical in a regulated environment.

• For Analytes with Thermal Instability: If there is any concern about the thermal degradation of the analyte or related impurities, HPLC-UV serves as a robust and reliable alternative. It is a workhorse technique in the pharmaceutical industry and offers a good balance of performance and cost-effectiveness.

• For Reference Standard Characterization and Purity Assignment: qNMR is the unmatched technique. As a primary method, it can be used to assign a purity value to a new batch of reference material without relying on a pre-existing standard. This is essential for establishing the traceability and accuracy of all subsequent relative quantitative methods like GC-MS and HPLC.

In a comprehensive analytical strategy, GC-MS would be employed for routine quantification, while qNMR would be used to certify the primary reference standards upon which the GC-MS calibrations are built. This integrated approach leverages the strengths of each technique to create a robust, accurate, and scientifically sound quality control system.

References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2005. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Published November 2005. [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). Published February 9, 2024. [Link]

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• Malmvärn A, et al. Powerful GC-TOF-MS Techniques for Screening, Identification and Quantification of Halogenated Natural Products. Organohalogen Compounds. 2008. [Link]

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Publish Comparison Guide: 2-(3-Bromo-2-thienyl)-1,3-dioxane Reference Standard Characterization

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Comparison & Characterization Guide

Introduction & Strategic Context

In advanced organometallic synthesis and active pharmaceutical ingredient (API) development, the regiocontrolled functionalization of thiophenes is a foundational operation. 2-(3-Bromo-2-thienyl)-1,3-dioxane serves as a critical protected building block in these pathways. By masking the highly reactive electrophilic aldehyde of 3-bromo-2-thiophenecarboxaldehyde 1 as a robust 1,3-dioxane acetal, chemists can deploy aggressive metalation techniques—such as directed ortho-lithiation or halogen dance reactions—without risking nucleophilic attack on the carbonyl carbon 2.

However, not all commercially available reagents are created equal. Standard commercial grades (often advertised at ~97% purity) frequently contain trace impurities that act as electrophilic traps or proton donors 3. This guide objectively compares a Certified Reference Standard (CRS) of 2-(3-Bromo-2-thienyl)-1,3-dioxane against standard commercial grades, detailing the causality behind performance discrepancies and providing self-validating experimental protocols for rigorous characterization.

Mechanistic Causality: The Cost of Impurities

To understand why high-purity reference standards are non-negotiable, we must examine the causality of the downstream reactions. When performing a halogen dance reaction—using a strong base like lithium diisopropylamide (LDA) to migrate the bromine atom from the 3-position to the 5-position—the system relies on a delicate thermodynamic equilibrium of lithiated thiophene species 2.

If unreacted 3-bromo-2-thiophenecarboxaldehyde is present, the organolithium intermediate will immediately undergo nucleophilic addition to the unprotected carbonyl. This forms complex, inseparable polymeric mixtures and drastically reduces the yield of the desired functionalized thiophene. Furthermore, residual 1,3-propanediol (from the acetalization step) or moisture will prematurely protonate the lithiated intermediate, leading to irreversible debromination.

Mechanistic pathway showing how aldehyde impurities disrupt regioselective lithiation.

Comparative Performance Analysis

The table below summarizes the analytical profile and downstream performance of a Certified Reference Standard (CRS) versus a standard commercial grade of 2-(3-Bromo-2-thienyl)-1,3-dioxane.

Analytical Parameter	Certified Reference Standard (CRS)	Standard Commercial Grade	Analytical Method	Impact on Synthesis
Absolute Purity	> 99.8% (w/w)	95.0 - 97.0% (a/a)	qNMR (Internal Std)	Ensures stoichiometric precision.
Residual Aldehyde	< 0.05%	1.5 - 3.0%	GC-MS / HPLC-UV	Prevents organolithium quenching.
Moisture Content	< 50 ppm	> 500 ppm	Karl Fischer Coulometry	Prevents debromination side-reactions.
Halogen Dance Yield	92%	68%	Isolated Yield	Maximizes throughput and ROI.

Self-Validating Characterization Workflows

To certify a reference standard, the analytical workflow must be orthogonal and self-validating. Relying solely on HPLC-UV area percent (a/a) is insufficient, as it is biased by the differing extinction coefficients of the acetal and the highly conjugated aldehyde impurity.

Workflow for the purification and certification of the 2-(3-Bromo-2-thienyl)-1,3-dioxane standard.

Protocol 1: Absolute Purity Determination via Quantitative NMR (qNMR)

Causality: qNMR provides an absolute mass fraction without requiring an external calibration curve of the analyte. It relies on fundamental nuclear spin physics, making it a self-validating primary method.

• Sample Preparation: Accurately weigh ~20.00 mg of the 2-(3-Bromo-2-thienyl)-1,3-dioxane sample and ~10.00 mg of a traceable internal standard (e.g., Dimethyl sulfone, NIST SRM) into a vial using a calibrated microbalance (d = 0.001 mg).

• Solvation: Dissolve the mixture in 0.6 mL of anhydrous CDCl₃ (100% isotopic purity, stored over 4Å molecular sieves to prevent moisture introduction).

• Acquisition Parameters: Acquire the ¹H NMR spectrum at 400 MHz or higher. Critical Step: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the analytes (typically D1 = 30–60 seconds). This ensures complete magnetization recovery, which is mandatory for quantitative integration.

• Data Processing: Integrate the distinct acetal methine proton of the 1,3-dioxane ring (typically around δ 5.6–5.8 ppm) against the methyl protons of the dimethyl sulfone standard (δ 3.0 ppm). Calculate the absolute mass fraction purity using the exact weights, molecular weights, and integration ratios.

Protocol 2: Trace Volatile Impurity Profiling via GC-MS

Causality: Unreacted 1,3-propanediol lacks a strong UV chromophore and is virtually invisible on standard HPLC-UV setups. GC-MS ensures volatile impurities are accurately quantified and structurally identified.

• Sample Preparation: Prepare a 1.0 mg/mL solution of the sample in GC-grade dichloromethane.

• Injection: Inject 1 µL into a GC-MS equipped with a mid-polarity capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm) operating in split mode (10:1).

• Thermal Gradient: Employ a temperature gradient designed to separate structurally similar thiophenes: Hold at 60°C for 2 min, ramp at 10°C/min to 250°C, and hold for 5 min.

• Mass Spectrometry Analysis: Monitor the Total Ion Chromatogram (TIC). The unreacted 3-bromo-2-thiophenecarboxaldehyde will elute earlier than the bulk acetal product. Verify the identity of the starting material using its characteristic bromine isotope pattern (M and M+2 peaks of equal intensity at m/z 190 and 192) 1.

References

• [3] 3-Bromothiophene-2-carboxaldehyde diethyl acetal, 97%, Thermo Scientific. Fisher Scientific. 3

• [2] Regiocontrolled Halogen Dance of Bromothiophenes and Bromofurans. ACS Publications.2

• [1] 3-Bromothiophene-2-carbaldehyde | 930-96-1. ChemicalBook.1

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Spectroscopic Comparison of 2-(3-Bromo-2-thienyl)-1,3-dioxane and its Structural Isomers

Introduction & Mechanistic Causality

Thiophene derivatives are privileged scaffolds in drug discovery and organic materials. The compound 2-(3-bromo-2-thienyl)-1,3-dioxane and its structural isomers serve as critical building blocks, particularly in regioselective cross-coupling (e.g., Suzuki-Miyaura, Stille) and directed lithiation reactions. The 1,3-dioxane protecting group is deliberately chosen over the 1,3-dioxolane equivalent due to its superior stability against strong bases (like n-BuLi) and nucleophiles during subsequent functionalizations.

However, distinguishing between the bromothienyl isomers—specifically the 3-bromo-2-thienyl, 4-bromo-2-thienyl, 5-bromo-2-thienyl, and 2-bromo-3-thienyl substitution patterns—is a common analytical bottleneck. Because these isomers possess identical molecular weights and similar polarities, mass spectrometry and standard chromatography often fail to provide unambiguous identification. Therefore, rigorous spectroscopic comparison, primarily via Nuclear Magnetic Resonance (NMR), becomes the definitive self-validating system for structural assignment.

Structural Overview & Isomer Classification

The structural isomers differ solely in the relative positioning of the bromine atom and the 1,3-dioxane ring on the thiophene core. This positional variance fundamentally alters the electronic environment and the spin-spin coupling networks of the remaining thiophene protons.

• 2-(3-Bromo-2-thienyl)-1,3-dioxane : Bromine at C3, Dioxane at C2. Protons at C4 and C5.

• 2-(4-Bromo-2-thienyl)-1,3-dioxane : Bromine at C4, Dioxane at C2. Protons at C3 and C5.

• 2-(5-Bromo-2-thienyl)-1,3-dioxane : Bromine at C5, Dioxane at C2. Protons at C3 and C4.

• 2-(2-Bromo-3-thienyl)-1,3-dioxane : Bromine at C2, Dioxane at C3. Protons at C4 and C5.

Experimental Protocols: Synthesis & Isolation

To ensure a self-validating analytical workflow, the acetalization must be driven to completion without inducing isomer migration.

Step-by-Step Acetalization Methodology

• Reagent Preparation : In a flame-dried 250 mL round-bottom flask, dissolve 10.0 mmol of the specific bromothiophene-carboxaldehyde (e.g.,[1]) in 50 mL of anhydrous toluene.

• Catalyst & Diol Addition : Add 1.2 equivalents (12.0 mmol) of 1,3-propanediol, followed by 0.1 equivalents (1.0 mmol) of p-toluenesulfonic acid (p-TsOH) as the acid catalyst.

• Dean-Stark Reflux : Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to 110°C. Causality : The reaction is an equilibrium condensation. Toluene forms an azeotrope with the water byproduct, allowing its continuous removal via the Dean-Stark trap. According to Le Chatelier's principle, this physically drives the reaction to >95% conversion and prevents reversible hydrolysis.

• Quenching : After 4-6 hours (monitor water accumulation), cool the reaction to room temperature and quench with 20 mL of saturated aqueous NaHCO₃. Causality : Neutralizing the p-TsOH immediately upon cooling is critical to prevent acid-catalyzed acetal deprotection or ring-opening during the aqueous workup.

• Extraction & Purification : Extract the aqueous layer with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1).

Experimental workflow for the synthesis and isolation of bromothienyl-1,3-dioxane isomers.

Spectroscopic Comparison & Data Presentation

The most reliable method for distinguishing these isomers is ¹H NMR spectroscopy, specifically analyzing the coupling constants ( J ) of the thiophene ring protons. The bond order in the thiophene ring dictates that J4,5​ (ortho-coupling) is significantly larger than J3,4​ (ortho-coupling across the formal single bond), which in turn is larger than J3,5​ (meta-coupling).

Quantitative NMR Data Comparison

Isomer	Acetal CH (δ, ppm)	Thiophene Protons (δ, ppm)	Splitting Pattern & Coupling Constant ( J , Hz)
2-(3-Bromo-2-thienyl)-1,3-dioxane	5.80 (s)	H4: 6.95, H5: 7.35	Doublets, J4,5​≈5.2 Hz
2-(4-Bromo-2-thienyl)-1,3-dioxane	5.70 (s)	H3: 7.05, H5: 7.25	Doublets, J3,5​≈1.5 Hz
2-(5-Bromo-2-thienyl)-1,3-dioxane	5.60 (s)	H3: 6.90, H4: 7.00	Doublets, J3,4​≈3.8 Hz
2-(2-Bromo-3-thienyl)-1,3-dioxane	5.75 (s)	H4: 7.10, H5: 7.25	Doublets, J4,5​≈5.6 Hz

Note: Spectra recorded in CDCl₃ at 400 MHz. The 1,3-dioxane ring protons consistently appear as multiplets at ~4.2 ppm (eq) and ~3.9 ppm (ax) for C4/C6, and ~2.1 ppm (eq), ~1.4 ppm (ax) for C5.

IR and Mass Spectrometry (MS) Characteristics

While MS and IR cannot easily distinguish the isomers alone, they are vital for confirming the gross structure:

• Mass Spectrometry (EI-MS) : All isomers exhibit a distinct molecular ion peak [M]+ at m/z ~248 and 250 (1:1 ratio), characteristic of the naturally occurring ⁷⁹Br and ⁸¹Br isotopes ()[2].

• Infrared Spectroscopy (ATR-IR) : The disappearance of the strong aldehyde carbonyl stretch (C=O) at ~1670 cm⁻¹ ()[3] and the appearance of strong C-O-C stretching bands at 1100–1050 cm⁻¹ confirm successful acetalization.

Self-Validating Protocol for Spectroscopic Assignment

To ensure trustworthiness in your assignments, do not rely solely on 1D ¹H NMR chemical shifts, as solvent effects or concentration can cause drift. Instead, employ the following self-validating logical pathway using coupling constants.

Self-validating decision tree for assigning bromothienyl isomers via NMR coupling constants.

Mechanistic Causality of the Decision Tree:

• Extract the J value : If the two thiophene protons exhibit a coupling constant of ~1.5 Hz, they are meta to each other. This uniquely identifies the 4-bromo-2-thienyl isomer[2].

• Differentiate Ortho Couplings : If the J value is between 3.5 and 5.6 Hz, the protons are ortho. However, the C3-C4 bond in thiophene has higher single-bond character compared to the C4-C5 bond (which has higher double-bond character). Thus, a J of ~3.8 Hz identifies the 5-bromo-2-thienyl isomer (H3-H4 coupling), whereas a J > 5.0 Hz indicates H4-H5 coupling, narrowing the structure down to either the 3-bromo-2-thienyl or 2-bromo-3-thienyl isomer.

• Final Resolution via 2D NMR : To distinguish between 3-bromo-2-thienyl and 2-bromo-3-thienyl, utilize HMBC (Heteronuclear Multiple Bond Correlation). In the 3-bromo-2-thienyl isomer, the acetal proton will show a strong 3-bond correlation to the carbon bearing the bromine (C3), validating the exact regiochemistry without relying on external standards.

References

• PubChem . "4-Bromothiophene-2-carbaldehyde | C5H3BrOS | CID 87792". National Center for Biotechnology Information. Available at:[Link]

• Rasayan Journal of Chemistry . "SYNTHESIS AND ANTI-CANCER ACTIVITY OF NOVEL 3-ARYL THIOPHENE-2-CARBALDEHYDES AND THEIR ARYL/HETEROARYL CHALCONE DERIVATIVES". Available at:[Link]

Sources

• 1. 3-Bromothiophene-2-carbaldehyde | 930-96-1 [chemicalbook.com]
• 2. 4-Bromothiophene-2-carbaldehyde | C5H3BrOS | CID 87792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bot Verification [rasayanjournal.co.in]